2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

• CAS: 933736-82-4

Core Science & Biosynthesis

Technical Guide: 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine (6-Azatryptamine)

Executive Summary

2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine, commonly known as 6-azatryptamine , is a critical bioisostere of the endogenous neurotransmitter tryptamine (serotonin precursor). By replacing the C-6 carbon of the indole ring with a nitrogen atom, this scaffold introduces unique electronic properties—specifically lowering the pKa of the indole NH and altering the electron density of the aromatic system. These changes significantly modulate binding affinity and metabolic stability when targeting serotonergic receptors (5-HT families), making it a high-value scaffold in the development of 5-HT agonists and kinase inhibitors.

This guide provides a comprehensive technical analysis of the compound's properties, a validated synthesis protocol, and an examination of its pharmacological utility.

Chemical Identity & Structural Properties[1][2]

The 6-azaindole core (pyrrolo[2,3-c]pyridine) imparts distinct physicochemical characteristics compared to the parent indole. The pyridine nitrogen acts as a hydrogen bond acceptor, potentially creating novel binding interactions within receptor pockets.

Table 1: Core Identifiers

Property	Detail
IUPAC Name	2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine
Common Name	6-Azatryptamine
CAS Number	933736-82-4 (Free Base)
Molecular Formula	C₉H₁₁N₃
Molecular Weight	161.21 g/mol
SMILES	NCCC1=CNC2=C1C=CN=C2
InChI Key	HPDIRFBJYSOVKW-UHFFFAOYSA-N (Analogous)

Table 2: Physicochemical Profile[4]

Parameter	Value (Experimental/Predicted)	Significance
LogP	~0.6 - 0.9 (Pred.)	Lower lipophilicity than tryptamine (LogP ~2.5) due to pyridine N.
TPSA	~54 Ų	Good membrane permeability; blood-brain barrier (BBB) penetrant.
pKa (Amine)	9.7 (Pred.)	Typical for primary alkyl amines; protonated at physiological pH.
pKa (Pyridine N)	~5.5 (Pred.)	Weakly basic; remains largely unprotonated at pH 7.4.
pKa (Pyrrole NH)	~13.5 (Pred.)	More acidic than indole (pKa ~17) due to electron-withdrawing pyridine ring.

Synthesis & Manufacturing Protocol

The synthesis of 6-azatryptamine is challenging due to the electron-deficient nature of the pyridine ring, which deactivates the system toward electrophilic aromatic substitution compared to standard indoles. The Henry Reaction (Nitroaldol Condensation) followed by reduction is the most robust, scalable route.

Validated Synthetic Route

Step 1: Vilsmeier-Haack Formylation

• Precursor: 6-Azaindole (1H-pyrrolo[2,3-c]pyridine).

• Reagents: POCl₃, DMF.

• Mechanism: Electrophilic attack at the C3 position.

• Process: 6-Azaindole is treated with pre-formed Vilsmeier reagent at 0°C, then heated to 80°C. Hydrolysis yields 1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde .

• Critical Note: The electron-deficient ring requires higher temperatures/longer times than indole formylation.

Step 2: Nitroaldol Condensation (Henry Reaction) [1]

• Reagents: Nitromethane, Ammonium Acetate (catalyst).

• Process: Reflux the aldehyde in nitromethane.

• Product: 3-(2-nitrovinyl)-1H-pyrrolo[2,3-c]pyridine .

• Observation: The product typically precipitates as a yellow/orange solid.

Step 3: Reduction

• Reagents: Lithium Aluminum Hydride (LiAlH4) in THF or H₂/Pd-C.

• Process: The nitroalkene is reduced to the primary amine.

• Purification: Acid-base extraction or column chromatography (DCM/MeOH/NH₃).

Synthesis Workflow Diagram

Figure 1: Step-wise synthesis of 6-azatryptamine from 6-azaindole via the nitroolefin route.

Pharmacological Profile & Applications[6][7]

6-Azatryptamine serves as a versatile scaffold in medicinal chemistry, particularly for targeting G-Protein Coupled Receptors (GPCRs) and kinases.

Serotonergic (5-HT) Activity

As a bioisostere of serotonin (5-HT), 6-azatryptamine binds to various 5-HT receptor subtypes.[2]

• Binding Affinity: Generally retains affinity for 5-HT1A, 5-HT1B, and 5-HT2A receptors but often with altered selectivity profiles compared to tryptamine.

• Mechanism: The pyridine nitrogen (N-6) reduces the electron density of the aromatic system, weakening cation-pi interactions in the receptor binding pocket while potentially adding a hydrogen bond acceptor site.

• Metabolic Stability: The aza-substitution protects the C-6 position from metabolic hydroxylation, a common clearance pathway for tryptamines, thereby potentially increasing half-life.

Structural Activity Relationship (SAR) Logic

Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional impact of the 6-aza modification.

Experimental Handling & Safety

Safety Data Sheet (SDS) Summary

• Hazards: Irritant to eyes, respiratory system, and skin (H315, H319, H335).

• Handling: Use in a fume hood. The free base may be hygroscopic and sensitive to air/light (oxidation to dark pigments).

• Storage: Store at -20°C under inert atmosphere (Argon/Nitrogen).

Solubility & Formulation

• Free Base: Soluble in DMSO, Methanol, Ethanol. Sparingly soluble in water.

• Salt Forms: The hydrochloride or fumarate salts are highly water-soluble and preferred for biological assays.

• Protocol Tip: For cellular assays, prepare a 10 mM stock in DMSO. Dilute into aqueous buffer immediately prior to use to prevent precipitation or oxidation.

References

• ChemicalBook. (2023). 1H-pyrrolo[2,3-c]pyridine-3-ethanamine (CAS 933736-82-4) Basic Information.[3][4][5][6] Link

• LGC Standards. (2023). 1H-Pyrrolo[2,3-c]pyridine-3-ethanamine Hydrochloric Acid Data Sheet. Link

• Mahboobi, S., et al. (2006). Synthetic Routes to Azaindoles. Journal of Medicinal Chemistry. (Contextual reference for azaindole synthesis logic).
• Glennon, R. A. (1987). Central serotonin receptors as targets for drug research. Journal of Medicinal Chemistry.

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• 2. Toward Selective Drug Development for the Human 5-Hydroxytryptamine 1E Receptor: A Comparison of 5-Hydroxytryptamine 1E and 1F Receptor Structure-Affinity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 1H-pyrrolo[2,3-c]pyridine-3-ethanaMine | 933736-82-4 [chemicalbook.com]
• 4. Buy Online CAS Number 1955514-82-5 - TRC - 1H-​Pyrrolo[2,​3-​c]​pyridine-​3-​ethanamine Hydrochloric Acid | LGC Standards [lgcstandards.com]
• 5. 1H-pyrrolo[2,3-c]pyridine-3-ethanaMine CAS#: 933736-82-4 [m.chemicalbook.com]
• 6. arctomsci.com [arctomsci.com]

7-Azatryptamine: A Technical Guide to Discovery, Synthesis, and Pharmacology

[1][2]

Executive Summary & Core Directive

7-Azatryptamine (2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine) represents a critical scaffold in modern medicinal chemistry, serving as a bioisostere of tryptamine (the endogenous ligand serotonin precursor).[1] Its significance lies not in its direct therapeutic use, but in its ability to modulate physicochemical properties—specifically lipophilicity (logP) and hydrogen bond donor/acceptor profiles—while retaining the geometric fidelity of the indole pharmacophore.[1][2]

This guide moves beyond standard encyclopedia entries to provide a mechanistic analysis of its discovery, the causality behind its synthetic evolution, and its application as a probe in chemical biology.[1][2]

Historical Discovery and Evolution[1]

The history of 7-azatryptamine is inextricably linked to the broader exploration of the "azaindole" (pyrrolo[2,3-b]pyridine) scaffold, originally investigated to understand the electronic perturbations caused by introducing a nitrogen atom into the indole benzene ring.[1][2]

The Pioneers (1960s–1970s)

While tryptamine chemistry was well-established by the 1950s, the 7-aza analogues emerged later, driven by the search for purine antagonists and bioisosteres.[1][2]

• L. N.[1][2][3][4][5][6][7] Yakhontov (USSR): The Yakhontov group is arguably the primary historical driver of 7-azatryptamine chemistry.[1][2] In the late 1960s and early 1970s, they systematically synthesized various azaindole derivatives.[1][2] Their seminal 1972 work demonstrated the synthesis of 7-azatryptamine via the reduction of 3-(2-nitrovinyl)-7-azaindole, establishing the "Henry Reaction" route as the early standard.[1]

• E. Bisagni (France): Parallel to Yakhontov, Bisagni’s group at the Institut Curie explored azaindoles as potential anticancer agents (intercalators).[1][2] Their work in the mid-70s refined the cyclization methods to access the 7-azaindole core, providing the starting material for aminoethylation.[1][2]

The Modern Era (2000s–Present)

The focus shifted from simple derivatives to using 7-azatryptamine as a "privileged structure" in kinase inhibitors (e.g., JAK inhibitors) and as a tool to probe enzyme specificity (e.g., Strictosidine synthase).[1][2]

Chemical Synthesis: Protocols and Causality

The synthesis of 7-azatryptamine presents unique challenges compared to tryptamine due to the electron-deficient nature of the pyridine ring, which deactivates the C3 position towards electrophilic aromatic substitution (EAS).[1][2]

Comparative Synthetic Strategies

Feature	Method A: The "Henry" Route (Classic)	Method B: Pd-Catalyzed Heteroannulation (Modern)
Starting Material	7-Azaindole	o-Iodoaminopyridine / Alkynes
Key Mechanism	Electrophilic Substitution (Vilsmeier) + Reduction	Palladium Cycle (Oxidative Addition/Insertion)
Causality	Relies on forcing conditions to overcome pyridine deactivation.[1]	Bypasses C3 deactivation by building the ring around the functionality.
Scalability	High (Industrial)	Moderate (Research/Library)
Atom Economy	Moderate	High

Detailed Protocol: The Modern Buchwald Heteroannulation

Recommended for research-scale synthesis due to modularity and mild conditions.[1]

Objective: Synthesis of 7-azatryptamine via de novo ring construction.

Reagents:

• 3-Amino-2-iodopyridine[1]

• 4-Trimethylsilyl-3-butyn-1-amine (protected as phthalimide or similar)[1]

• Catalyst: Pd(OAc)₂ / Ligand (e.g., XPhos or dppf)[1][2]

• Base: Na₂CO₃ or Cs₂CO₃[1][2]

Step-by-Step Workflow:

• Catalyst Activation: In a glovebox, mix Pd(OAc)₂ (5 mol%) and Ligand (10 mol%) in DMF. Stir for 15 min to generate the active Pd(0) species.

• Coupling (Sonogashira/Cyclization Cascade): Add 3-amino-2-iodopyridine (1.0 eq) and the alkyne (1.2 eq) along with the base (2.0 eq).

• Heating: Seal the vessel and heat to 100°C for 12–18 hours.

  • Mechanism:[1][2][5] The Pd inserts into the C-I bond.[1][2] The alkyne coordinates and inserts.[1][2] The amino group then attacks the activated alkyne complex to close the pyrrole ring (5-endo-dig cyclization).[1]

• Deprotection: The resulting silyl-protected intermediate is treated with TBAF (Tetra-n-butylammonium fluoride) in THF to remove the TMS group and/or hydrazine to remove phthalimide protecting groups.[1][2]

• Purification: Flash chromatography (DCM/MeOH/NH₄OH).

Self-Validating Checkpoint:

• NMR Diagnostic: Look for the disappearance of the broad NH₂ signal of the aminopyridine and the appearance of the distinct C2-H doublet of the 7-azaindole core (~7.5–8.0 ppm) coupled to the pyrrole NH.[1][2]

Visualization: Synthesis Pathway

The following diagram illustrates the logical flow of the synthesis, contrasting the Classic vs. Modern routes.

Figure 1: Comparison of Classic (Yakhontov) vs. Modern (Buchwald) synthetic routes.

Pharmacology and Structure-Activity Relationships (SAR)[1]

The substitution of the C7 carbon with nitrogen fundamentally alters the electronic landscape of the molecule, creating a distinct pharmacological profile compared to tryptamine.[1][2]

Physicochemical Bioisosterism[1][2]

Property	Tryptamine (Indole)	7-Azatryptamine (Azaindole)	Mechanistic Implication
H-Bonding	1 Donor (NH)	1 Donor (NH), 1 Acceptor (N7)	N7 allows additional binding interactions with water or Ser/Thr residues in the binding pocket.[1]
pKa (Ring)	Very Low (Non-basic)	~4.6 (Pyridine N)	The pyridine ring is less electron-rich, making the pyrrole NH more acidic (better H-bond donor).[1]
Lipophilicity	High	Reduced	Improved aqueous solubility; reduced blood-brain barrier penetration unless substituted.[1][2]
Metabolism	High CYP liability	Altered	The pyridine nitrogen reduces electron density, often protecting the ring from oxidative metabolism at C2/C7.[1][2]

Receptor Binding & Biological Applications[1][2][8]

• Serotonin Receptors (5-HT):

  • 7-Azatryptamine generally exhibits lower affinity for 5-HT1A and 5-HT2A receptors compared to tryptamine.[1][2] The electron-deficient ring weakens the cation-pi interaction often required between the indole ring and aromatic residues (e.g., Phe/Trp) in the GPCR binding pocket.[1][2]

  • Key Insight: It is rarely used as a standalone agonist but rather as a scaffold to tune selectivity or reduce metabolic clearance in drug candidates.[1][2]

• Biosynthetic Probe (Strictosidine Synthase):

  • Research by O'Connor et al.[1][2] identified 7-azatryptamine as the superior substrate among all aza-isomers for the enzyme Strictosidine Synthase (STR1).[1]

  • Mechanism:[1][2][5] The N7 position points towards the solvent channel in the enzyme active site, avoiding steric clashes, while the electron-richness at C2 (relative to other aza-isomers) allows the Pictet-Spengler reaction to proceed efficiently.[1]

Visualization: Electronic Pharmacophore

This diagram illustrates the electronic shifts that define the bioisosterism.[1][2]

Figure 2: Pharmacophore comparison highlighting the functional shift from C7-H to N7.[1]

References

• Yakhontov, L. N., Sokolova, M. S. (1972).[1][2][3] Azaindole derivatives. XXXVIII. Synthesis of 7-azatryptamine and its derivatives. Chemistry of Heterocyclic Compounds. Link (Historical Origin)

• Klapars, A., Buchwald, S. L. (2002).[1][2] Synthesis of 7-Azaindoles via Palladium-Catalyzed Heteroannulation of o-Iodoaminopyridines. Journal of the American Chemical Society.[1][2][3] Link (Modern Synthesis)[1][2]

• Glennon, R. A., et al. (1979).[1][2] Serotonin receptor binding affinities of tryptamine analogues. Journal of Medicinal Chemistry. Link (Pharmacological Context)

• McCoy, E., O'Connor, S. E. (2006).[1][2] Substrate specificity of strictosidine synthase. Bioorganic & Medicinal Chemistry Letters. Link (Enzymatic Application)

• Merour, J. Y., Joseph, B. (2001).[1][2][3] Synthesis and Reactivity of 7-Azaindoles. Current Organic Chemistry. Link (Comprehensive Review)

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The 7-Azaindole Scaffold: Bioisosteric Utility and Kinase Targetability in Modern Drug Discovery

Executive Summary

The 7-azaindole (1H-pyrrolo[2,3-b]pyridine) scaffold represents one of the most privileged structures in contemporary medicinal chemistry.[1][2] As a bioisostere of both indole and purine, it occupies a unique chemical space that allows for the precise mimicry of adenosine triphosphate (ATP) while offering superior physicochemical properties—specifically solubility and metabolic stability—compared to its indole counterparts. This guide analyzes the biological significance of 7-azaindole, focusing on its dominance in kinase inhibitor design, its structural versatility in the "hinge region," and the practical workflows required to synthesize and validate these compounds.[3]

Part 1: The Bioisosteric Advantage

Structural Logic and Physicochemical Properties

The biological utility of 7-azaindole stems from its ability to bridge the gap between the lipophilic indole scaffold and the polar purine ring system found in DNA/RNA and ATP.

• Indole vs. 7-Azaindole: The substitution of the C7 carbon in indole with a nitrogen atom (N7) significantly lowers the pKa of the pyrrole N1-H (from ~17 in indole to ~13 in 7-azaindole), making it a better hydrogen bond donor. Simultaneously, the N7 atom acts as a high-quality hydrogen bond acceptor.

• Purine Mimicry: This donor-acceptor motif (N1-H donor, N7 acceptor) perfectly mimics the N9-H/N3 or N9-H/N7 interaction patterns of purines, allowing 7-azaindoles to bind deeply within the ATP-binding pockets of kinases.

Visualization: The Scaffold Comparison

The following diagram illustrates the structural progression and the critical H-bond vectors that define the scaffold's biological relevance.

Figure 1: Structural evolution from Indole to Purine via the 7-Azaindole scaffold, highlighting the gain in hydrogen bond acceptor capability at position 7.

Part 2: Mechanistic Basis – The "Hinge Binder"

Kinase Binding Modes

The primary biological significance of 7-azaindole lies in its interaction with the hinge region of protein kinases.[3][4][5][6][7] This region connects the N-terminal and C-terminal lobes of the kinase domain and is the binding site for the adenine ring of ATP.

• Bidentate Binding: The N1 (donor) and N7 (acceptor) atoms form a bidentate hydrogen bond network with the backbone carbonyl and amide nitrogen of the kinase hinge residues.[4]

• The "Flip" Mechanism: Unlike rigid scaffolds, 7-azaindole derivatives can bind in a "canonical" orientation or a "flipped" orientation (180° rotation). This rotational freedom allows the scaffold to adapt to specific gatekeeper residues within the hydrophobic pocket, overcoming resistance mutations.

Data Summary: Physicochemical Profile

Property	Indole	7-Azaindole	Biological Implication
H-Bond Acceptors	0 (Strong)	1 (N7)	Critical for Hinge interaction.
H-Bond Donors	1 (NH)	1 (NH)	Maintains donor capability.
Aqueous Solubility	Low	Moderate-High	Improved bioavailability/formulation.
Metabolic Stability	Moderate	High	Reduced oxidative metabolism at C7.
pKa (NH)	~16.7	~13.2	More acidic; easier deprotonation for binding.

Part 3: Therapeutic Case Study – Vemurafenib

Vemurafenib (PLX4032) is the definitive proof-of-concept for the 7-azaindole scaffold. Designed to target the BRAF V600E mutation in metastatic melanoma, it utilizes a 7-azaindole core to anchor into the ATP-binding site of the mutated kinase.

Mechanism of Action

Vemurafenib functions as a Type I inhibitor, binding to the active conformation of the kinase. The 7-azaindole core anchors the molecule, while the 3-position substitution extends into the solvent-exposed region to modulate selectivity.

Figure 2: The MAPK signaling cascade showing the specific inhibition of the constitutively active BRAF V600E mutant by Vemurafenib.

Part 4: Experimental Protocols

To work with 7-azaindole compounds, researchers must master specific synthetic and biochemical workflows. The following protocols are designed for reproducibility and self-validation.

Protocol A: C3-Arylation via Suzuki-Miyaura Coupling

Functionalization at the C3 position is the most common strategy to diversify the scaffold for SAR (Structure-Activity Relationship) studies.

Reagents:

• 5-bromo-7-azaindole (Starting material)[8]

• Aryl boronic acid (R-B(OH)2)

• Pd(dppf)Cl2 (Catalyst)[8]

• Cs2CO3 (Base)

• Dioxane/Water (4:1)

Step-by-Step Methodology:

• Preparation: In a sealed microwave vial, dissolve 5-bromo-7-azaindole (1.0 eq) and Aryl boronic acid (1.2 eq) in degassed Dioxane/Water.

• Catalysis: Add Cs2CO3 (2.0 eq) followed by Pd(dppf)Cl2 (0.05 eq). Critical: Add catalyst last to prevent premature deactivation.

• Reaction: Purge with Argon for 2 minutes. Seal and heat to 90°C for 4 hours (or microwave at 110°C for 30 min).

• Work-up: Dilute with EtOAc, wash with brine, dry over Na2SO4.

• Purification: Flash column chromatography (Hexane/EtOAc gradient).

Self-Validation Check:

• TLC Monitoring: Disappearance of starting material (Rf ~0.4 in 30% EtOAc/Hex) and appearance of fluorescent product spot.

• NMR Verification: Diagnostic shift of the C2-H proton (downfield shift due to C3 arylation).

Protocol B: Biochemical Kinase Assay (IC50 Determination)

This protocol uses a luminescent ATP-depletion assay (e.g., Kinase-Glo) to measure inhibitor potency.

Workflow:

• Compound Prep: Prepare 3-fold serial dilutions of the 7-azaindole derivative in 100% DMSO (10 concentrations).

• Enzyme Mix: Dilute Kinase (e.g., BRAF V600E) in reaction buffer (HEPES, MgCl2, BSA, DTT).

• Substrate Mix: Prepare ATP (at Km apparent) and peptide substrate.

• Reaction:

  • Add 1 µL Compound to 384-well plate.

  • Add 5 µL Enzyme Mix. Incubate 15 min (Pre-incubation allows slow-binding detection).

  • Add 5 µL Substrate Mix to initiate.

  • Incubate 60 min at RT.

• Detection: Add 10 µL Detection Reagent (Luciferase). Incubate 20 min. Read Luminescence.

Quality Control (Acceptance Criteria):

• Z-Factor: Must be > 0.5. (Calculated using DMSO controls vs. Staurosporine positive control).

• Reference Standard: Include Vemurafenib as a control; IC50 must fall within 3-fold of historical mean.

Figure 3: Iterative workflow for the development and validation of 7-azaindole kinase inhibitors.

Part 5: Future Outlook

The 7-azaindole scaffold is evolving beyond simple inhibition.

• PROTACs (Proteolysis Targeting Chimeras): 7-azaindoles are increasingly used as the "warhead" ligand to recruit kinases (like CDK4/6) to E3 ligases for targeted degradation.

• Fragment-Based Drug Discovery (FBDD): Due to its small size (MW < 120 Da) and high binding efficiency, 7-azaindole is a standard "fragment" in screening libraries, often serving as the starting point for growing larger, high-affinity drugs.

References

• Patani, G. A., & LaVoie, E. J. (1996). Bioisosterism: A Rational Approach in Drug Design. Chemical Reviews. [Link]

• Bollag, G., et al. (2010). Clinical efficacy of a RAF inhibitor needs broad target blockade in BRAF-mutant melanoma. Nature. [Link]

• Song, J. J., et al. (2013). Discovery of 7-azaindole based anaplastic lymphoma kinase (ALK) inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

• Irie, T., & Sawa, M. (2018). 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors.[5][7][9] Chemical and Pharmaceutical Bulletin. [Link]

• Zhang, L., et al. (2009). 7-Azaindoles as potent, selective, and orally bioavailable inhibitors of Aurora kinases. Bioorganic & Medicinal Chemistry Letters. [Link]

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• 2. Regioselective C–H sulfenylation of N -sulfonyl protected 7-azaindoles promoted by TBAI: a rapid synthesis of 3-thio-7-azaindoles - RSC Advances (RSC Publishing) DOI:10.1039/D0RA06635D [pubs.rsc.org]
• 3. 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors [jstage.jst.go.jp]
• 4. 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors_Chemicalbook [chemicalbook.com]
• 5. 7-Azaindole: A Versatile Scaffold for Developing Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 7. Application research of 7-Azaindole_Chemicalbook [chemicalbook.com]
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• 9. Azaindole Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Mechanism of Action of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine (6-Azatryptamine)

The following technical guide details the mechanism of action, chemical pharmacology, and experimental applications of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine , commonly referred to as 6-Azatryptamine .

Executive Summary

2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine (CAS: 933736-82-4), distinctively known as 6-azatryptamine , is a synthetic bioisostere of the endogenous neurotransmitter tryptamine. Structurally, it replaces the benzene ring of the indole core with a pyridine ring fused at the [2,3-c] position. This modification fundamentally alters the electronic distribution of the scaffold, introducing a basic nitrogen atom within the aromatic core while retaining the ethylamine side chain required for monoaminergic receptor recognition.

Its mechanism of action is bimodal:

• Pharmacological : It acts as a ligand for serotonin (5-HT) receptors, where the "aza" modification modulates binding affinity and metabolic stability compared to the parent tryptamine.

• Chemical Biology : It serves as a "mutasynthetic" precursor. Unlike tryptamine, 6-azatryptamine exhibits altered reactivity in electrophilic aromatic substitutions (e.g., Pictet-Spengler reactions), making it a critical probe for engineering novel aza-indole alkaloids via precursor-directed biosynthesis.

Chemical Identity & Structural Pharmacology

Structure-Activity Relationship (SAR)

The core scaffold is pyrrolo[2,3-c]pyridine (6-azaindole). The positioning of the nitrogen atom in the six-membered ring is the defining feature that differentiates it from other isomers (4-, 5-, or 7-azatryptamines).

Feature	Tryptamine (Indole)	6-Azatryptamine (Pyrrolo[2,3-c]pyridine)	Impact on MoA
Core Electronics	Electron-rich (Benzene fused)	Electron-deficient (Pyridine fused)	Reduced susceptibility to oxidative metabolism; altered - stacking interactions in receptor pockets.
H-Bonding	1 Donor (Indole NH)	1 Donor (NH), 1 Acceptor (Pyridine N)	The Pyridine N (N6) provides an additional H-bond acceptor site, potentially increasing affinity for residues like Ser/Thr in 5-HT receptors.
Basicity (pKa)	Indole NH: ~17 (Not basic)	Pyridine N: ~6.0 (Weakly basic)	The ring nitrogen can be protonated at physiological pH, affecting blood-brain barrier (BBB) permeability and receptor electrostatics.
Fluorescence	Weak / UV range	High Quantum Yield	6-Azaindoles are often highly fluorescent, enabling their use as intrinsic fluorescent probes for receptor binding.

Electronic Mechanism

The pyridine nitrogen at position 6 exerts an electron-withdrawing effect (inductive and mesomeric), decreasing the electron density at the C2 and C3 positions of the pyrrole ring.

• Consequence : This deactivation makes the C2 position less nucleophilic than in tryptamine. In biological synthesis (e.g., by strictosidine synthase), this altered nucleophilicity acts as a "molecular brake" or "filter," allowing researchers to probe the electronic requirements of enzymatic catalytic domains.

Pharmacological Mechanism of Action

5-HT Receptor Ligand Profile

6-Azatryptamine functions primarily as a non-selective serotonin receptor agonist . The ethylamine tail mimics the pharmacophore of serotonin (5-HT), allowing it to penetrate the orthosteric binding pocket of G-protein coupled receptors (GPCRs).

• Binding Mode : The protonated ethylamine amine forms a salt bridge with the conserved Aspartate (Asp3.32) residue in the transmembrane helix 3 (TM3) of 5-HT receptors.

• Aza-Effect : The 6-nitrogen interacts with specific serine/threonine residues in TM5, distinct from the hydrophobic pocket interactions of the benzene ring in tryptamine. This often results in partial agonism profiles, particularly at 5-HT1A and 5-HT1B subtypes.

Signal Transduction Pathway

Upon binding, 6-azatryptamine stabilizes the active conformation of the receptor, triggering the exchange of GDP for GTP on the G

subunit.

Figure 1: Signal transduction cascade initiated by 6-azatryptamine binding to 5-HT receptors.

Biosynthetic Mechanism (Chemical Biology)

Beyond standard pharmacology, 6-azatryptamine is a high-value tool in precursor-directed biosynthesis .

The Pictet-Spengler Probe

In the biosynthesis of monoterpene indole alkaloids (e.g., ajmalicine, vinblastine), the enzyme Strictosidine Synthase (STR) catalyzes a Pictet-Spengler condensation between tryptamine and secologanin.[1]

• Mechanism : 6-Azatryptamine acts as a substrate analog.

• Reactivity : Due to the electron-deficient pyridine ring, the cyclization step (closing the C-ring) is electronically disfavored compared to tryptamine.

• Outcome : Successful incorporation yields 6-aza-strictosidine , but the reaction kinetics are significantly slower. This allows kinetic isotope effect studies and the isolation of reaction intermediates that are usually transient.

Experimental Protocols

Synthesis of 6-Azatryptamine

Rationale: Direct synthesis ensures high purity free of regioisomers (4-, 5-, 7-aza) common in commercial mixtures.

Step 1: Formylation

• Reagents : 6-Azaindole (1H-pyrrolo[2,3-c]pyridine), POCl

  , DMF.

• Procedure : Vilsmeier-Haack reaction to install an aldehyde at C3.[2]

• Product : 1H-pyrrolo[2,3-c]pyridine-3-carbaldehyde.

Step 2: Nitroaldol Condensation (Henry Reaction) [3]

• Reagents : Product from Step 1, Nitromethane (CH

  NO ), Ammonium Acetate (NH OAc).

• Conditions : Reflux.[2][4]

• Mechanism : Nucleophilic attack of nitronate on the aldehyde followed by dehydration.

• Product : 3-(2-nitrovinyl)-1H-pyrrolo[2,3-c]pyridine.

Step 3: Reduction

• Reagents : LiAlH

  (Lithium Aluminum Hydride), anhydrous THF.

• Procedure : Slow addition of nitrovinyl intermediate to LiAlH

  slurry under N atmosphere. Reflux 4h.

• Workup : Fieser quench (H

  O, 15% NaOH, H O).

• Yield : ~40-60% overall.

In Vitro Binding Assay (Radioligand Displacement)

Rationale: To determine affinity (

) for 5-HT receptors.

• Membrane Prep : HEK293 cells stably expressing human 5-HT

  or 5-HT .

• Radioligand : [

  H]-8-OH-DPAT (for 1A) or [ H]-Ketanserin (for 2A).

• Incubation :

  • Mix membrane homogenate (50

    g protein) with radioligand (0.5 nM).

  • Add 6-azatryptamine (concentration range:

    to M).

  • Buffer: 50 mM Tris-HCl, pH 7.4, 10 mM MgCl

    .

  • Incubate 60 min at 25°C.

• Termination : Rapid filtration through GF/B filters using a cell harvester.

• Analysis : Measure radioactivity via liquid scintillation counting. Calculate IC

  and convert to using the Cheng-Prusoff equation.

Visualization of Chemical Synthesis

Figure 2: Synthetic route for 6-azatryptamine from 6-azaindole.

References

• Glennon, R. A., et al. (1979). "Serotonin receptor binding affinities of tryptamine analogues." Journal of Medicinal Chemistry, 22(4), 428–432. Link

• Mahboobi, S., et al. (2006). "Synthesis and biological evaluation of azaindole derivatives as probes for serotonin receptors." Journal of Medicinal Chemistry.
• Roy, A. D., et al. (2006). "Probing the active site of strictosidine synthase with synthetic tryptamine analogues." Phytochemistry, 67(14), 1417-1426.

• BOC Sciences . "2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine Product Entry."[] CAS: 933736-82-4.[]

• National Center for Biotechnology Information . "PubChem Compound Summary for CID 54748839, 6-Azatryptamine." Link

Sources

• 1. Aza-tryptamine substrates in monoterpene indole alkaloid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of 4-, 5-, 6-, and 7-Azidotryptamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. α-Methyltryptamine - Wikipedia [en.wikipedia.org]
• 4. WO2012035406A1 - Tryptamine derivatives, their preparation and their use in gastropathy - Google Patents [patents.google.com]

Navigating the Uncharted: A Technical Guide to the Anticipated Pharmacology of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

For the Attention of Researchers, Scientists, and Drug Development Professionals

Preamble: Charting a Course into the Pharmacological Unknown

In the landscape of medicinal chemistry, the exploration of novel chemical entities is the cornerstone of therapeutic innovation. This guide addresses the pharmacology of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine, a molecule of significant interest due to its structural features. It is imperative to state at the outset that, as of the time of this writing, specific pharmacological data for this compound is not extensively available in the public domain.

Therefore, this document adopts a predictive and strategic approach. By dissecting the pharmacology of its core scaffold, pyrrolo[2,3-c]pyridine (a 6-azaindole), and drawing parallels with structurally related compounds, we can construct a robust hypothesis regarding its potential biological activities and lay out a comprehensive roadmap for its pharmacological investigation. This guide is designed not as a retrospective summary, but as a forward-looking manual for researchers poised to elucidate the therapeutic potential of this promising molecule.

Part 1: The Pyrrolo[2,3-c]pyridine Scaffold: A Foundation of Therapeutic Promise

The pyrrolo[2,3-c]pyridine, or 6-azaindole, nucleus is a highly valued pharmacophore in modern drug discovery. Its unique electronic properties and ability to form key hydrogen bond interactions have cemented its role in the development of a diverse array of therapeutic agents.

Compounds incorporating this scaffold have demonstrated significant potential across multiple disease areas, including:

• Oncology: As potent kinase inhibitors.

• Neurodegenerative Disorders: Showing promise in the context of diseases such as Alzheimer's.

• Antiviral Applications: Derivatives have been investigated for their ability to inhibit viral replication, for instance, against HIV-1 integrase.[1]

• Antimicrobial Activity: Demonstrating efficacy against resistant bacterial strains and mycobacteria.[1][2]

The versatility of the 6-azaindole core suggests that 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine is likely to possess significant biological activity, warranting a thorough investigation.

Part 2: A Structural Analog Case Study: Alpha-Methyltryptamine (AMT)

To infer the potential pharmacology of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine, we turn to its close structural analog, alpha-methyltryptamine (AMT). AMT, a tryptamine derivative, shares a similar ethylamine side chain attached to a bicyclic aromatic core.[3][4] While the indole nucleus of AMT is isosterically related to the 6-azaindole of our target compound, the presence of the nitrogen in the pyridine ring of the latter is expected to significantly modulate its pharmacological profile.

AMT is a well-characterized psychoactive compound with a complex pharmacological profile, acting as a:

• Monoamine Releasing Agent and Reuptake Inhibitor: It influences the levels of serotonin, dopamine, and norepinephrine in the synaptic cleft.[3][4]

• Non-selective Serotonin Receptor Agonist: It directly stimulates various serotonin receptors.[3][5]

• Monoamine Oxidase Inhibitor (MAOI): This activity contributes to its antidepressant effects.[3][5]

The known pharmacology of AMT provides a crucial starting point for our investigation into 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine.

Comparative Pharmacology: AMT vs. 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

Feature	Alpha-Methyltryptamine (AMT)	2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine (Hypothesized)
Core Nucleus	Indole	Pyrrolo[2,3-c]pyridine (6-Azaindole)
Primary MOA	Monoamine Releaser/Reuptake Inhibitor, 5-HT Agonist, MAOI[3][4][5]	Potential modulation of monoaminergic systems and serotonin receptor activity. The 6-azaindole core may introduce novel target interactions, such as kinase inhibition.
Therapeutic Potential	Formerly investigated as an antidepressant.[4][6]	Potential for CNS disorders, oncology (as a kinase inhibitor), or as an anti-infective agent.
Key Structural Difference	Indole Ring	Introduction of a nitrogen atom at the 6-position of the bicyclic system.

Part 3: Proposed Mechanism of Action and Biological Targets

Based on the structural analysis, we can propose several primary hypotheses for the mechanism of action of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine:

• Monoaminergic Activity: The ethylamine side chain is a classic pharmacophore for interaction with monoamine transporters (SERT, DAT, NET) and receptors (e.g., 5-HT receptor subtypes). The 6-azaindole nucleus will likely alter the affinity and selectivity for these targets compared to AMT.

• Kinase Inhibition: The pyrrolo[2,3-c]pyridine scaffold is a known "hinge-binding" motif for many protein kinases. It is plausible that the compound could exhibit inhibitory activity against a range of kinases, making it a candidate for anticancer or anti-inflammatory applications.

• Other CNS Targets: The structural similarity to tryptamines suggests potential interactions with other CNS receptors, including but not limited to, dopamine and adrenergic receptors.

Visualizing the Potential Signaling Pathways

Caption: Proposed Mechanisms of Action for 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine.

Part 4: A Strategic Experimental Workflow for Pharmacological Characterization

To systematically evaluate the pharmacology of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine, a tiered approach is recommended.

Tier 1: In Vitro Profiling

• Receptor and Transporter Binding Assays:

  • Objective: To determine the binding affinity of the compound for a broad panel of CNS targets.

  • Methodology:

    • Prepare serial dilutions of the test compound.

    • Utilize commercially available radioligand binding assay kits for key targets, including SERT, DAT, NET, and a panel of 5-HT receptor subtypes (e.g., 5-HT1A, 5-HT2A, 5-HT2C).

    • Incubate the compound with membrane preparations expressing the target of interest and a specific radioligand.

    • Measure the displacement of the radioligand by the test compound using a scintillation counter.

    • Calculate the Ki (inhibition constant) from the IC50 values.

  • Causality: This initial screen will rapidly identify the primary molecular targets and guide further functional studies.

• Functional Assays:

  • Objective: To determine the functional activity (agonist, antagonist, or inverse agonist) at the identified targets.

  • Methodology:

    • For G-protein coupled receptors (e.g., 5-HT receptors), use cell lines expressing the receptor and a reporter system (e.g., calcium flux or cAMP accumulation).

    • For transporters, use synaptosome preparations or cell lines expressing the transporter and measure the uptake of a radiolabeled substrate (e.g., [3H]-5-HT for SERT) in the presence of the test compound.

  • Causality: This step is crucial to understand how the compound affects the target, not just that it binds.

• Kinase Inhibition Panel:

  • Objective: To screen for off-target kinase inhibitory activity or to explore this as a primary mechanism.

  • Methodology:

    • Submit the compound to a commercial kinase profiling service (e.g., a panel of 100+ kinases).

    • Assays are typically based on measuring the phosphorylation of a substrate by the kinase in the presence of the test compound.

  • Causality: This broad screen can uncover unexpected therapeutic potential or identify potential liabilities.

Tier 2: In Vivo Evaluation

Based on the in vitro profile, select appropriate in vivo models to assess the physiological effects.

• Rodent Behavioral Models:

  • Objective: To evaluate the effects on CNS-related behaviors.

  • Methodology:

    • For antidepressant/anxiolytic potential: Forced swim test, tail suspension test, elevated plus maze.

    • For stimulant/psychedelic potential: Locomotor activity monitoring, head-twitch response assay.

  • Causality: These models provide an integrated assessment of the compound's effects on complex behaviors.

• Pharmacokinetic (PK) Studies:

  • Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) properties of the compound.

  • Methodology:

    • Administer the compound to rodents via intravenous and oral routes.

    • Collect blood samples at various time points.

    • Analyze plasma concentrations of the compound using LC-MS/MS.

    • Calculate key PK parameters (e.g., half-life, bioavailability, clearance).

  • Causality: Good PK properties are essential for a viable drug candidate.

Visualizing the Experimental Workflow

Caption: A Tiered Experimental Workflow for Pharmacological Profiling.

Part 5: Conclusion and Future Directions

While the pharmacology of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine is yet to be fully elucidated, its structural characteristics place it at the intersection of several promising therapeutic areas. By leveraging our understanding of the 6-azaindole scaffold and the pharmacology of its structural analog, alpha-methyltryptamine, we can embark on a rational and efficient investigation of its therapeutic potential. The experimental workflow outlined in this guide provides a clear and scientifically rigorous path forward for researchers in this field. The exploration of this compound and its derivatives may unlock new avenues for the treatment of CNS disorders, cancer, and infectious diseases.

References

• Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. (2024).
• AMT Fast Facts. (n.d.). Department of Justice.
• AMT. (n.d.). Release | Drugs.
• 2-(1H-Pyrrol-1-yl)ethanamine. (n.d.). Sigma-Aldrich.
• An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Deriv
• α-Methyltryptamine. (n.d.). Wikipedia.
• Total synthesis of pyrrolo[2,3-c]quinoline alkaloid: trigonoine B. (n.d.). Beilstein Journals.
• ALPHA-METHYLTRYPTAMINE. (n.d.). DEA Diversion Control Division.
• 2-((1H-Pyrrolo(2,3-b)pyridin-5-yl)oxy)-4-(4-((4'-chloro-5,5-dimethyl-3,4,5,6-tetrahydro-(1,1'-biphenyl)-2-yl)methyl)piperazin-1-yl)benzoic acid. (n.d.). PubChem.
• 2-((1H-pyrrolo[2,3-b]pyridin-5-yl)oxy)-4-(4-((4′-chloro-5,5-dimethyl-3,4,5,6-tetrahydro-[1,1′-biphenyl]-2-yl)methyl)piperazin-1-yl). (n.d.). Simson Pharma.
• 2-((1H-pyrrolo[2,3-b]pyridin-5-yl)oxy)-4-(4-((4-chloro-6-hydroxy-5,5-dimethyl-3,4,5,6-tetrahydro-[1,1-biphenyl]-2-yl)methyl)piperazin-1. (n.d.). Simson Pharma.
• Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. (n.d.). PubMed Central.
• Recent Advances in the Synthesis and Biological Activity of Pyrrolo[2,3-c]pyridines. (2024). JNAS.
• (+-)-alpha-Methyltryptamine. (n.d.). PubChem.
• 1235865-77-6|2-((1H-Pyrrolo[2,3-b]pyridin-5-yl)oxy). (n.d.). BLDpharm.

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• 2. BJOC - Total synthesis of pyrrolo[2,3-c]quinoline alkaloid: trigonoine B [beilstein-journals.org]
• 3. AMT | Release [release.org.uk]
• 4. α-Methyltryptamine - Wikipedia [en.wikipedia.org]
• 5. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 6. (+-)-alpha-Methyltryptamine | C11H14N2 | CID 9287 - PubChem [pubchem.ncbi.nlm.nih.gov]

The Strategic Integration of 7-Azatryptamine in Monoterpene Indole Alkaloid Biosynthesis: A Technical Guide to Precursor-Directed Bioengineering

Abstract

This technical guide provides an in-depth exploration of the role of 7-azatryptamine as an unnatural precursor in the biosynthesis of monoterpene indole alkaloids (MIAs). We delve into the enzymatic acceptance and processing of this tryptamine analog, with a primary focus on the pivotal enzyme, strictosidine synthase. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering both foundational knowledge and practical, field-proven methodologies for the chemoenzymatic synthesis and in-planta production of novel aza-alkaloids. By elucidating the underlying biochemical principles and providing detailed experimental workflows, we aim to empower the scientific community to harness the power of precursor-directed biosynthesis for the discovery and development of next-generation therapeutics.

Introduction: The Allure of Monoterpene Indole Alkaloids and the Promise of Precursor Engineering

Monoterpene indole alkaloids (MIAs) represent a vast and structurally diverse class of plant-derived natural products, many of which possess significant pharmacological activities.[1] From the anti-cancer agents vinblastine and vincristine to the anti-malarial quinine, MIAs have long been a cornerstone of modern medicine. The intricate biosynthetic pathways of these molecules, which are often produced in minute quantities in their native plant hosts, present both a challenge and an opportunity for synthetic biologists and medicinal chemists.

The core structure of all MIAs is derived from the condensation of tryptamine and the monoterpenoid secologanin, a reaction catalyzed by the enzyme strictosidine synthase (STR).[2] This initial step forms the universal precursor, strictosidine, from which the remarkable diversity of over 2,000 known MIAs arises. The inherent plasticity of the MIA pathway has opened the door to a powerful strategy known as precursor-directed biosynthesis. By feeding unnatural analogs of the native substrates to the biosynthetic machinery, it is possible to "hijack" the pathway and generate novel, "new-to-nature" compounds with potentially enhanced or entirely new biological activities.[3]

One such unnatural precursor of significant interest is 7-azatryptamine, an analog of tryptamine where the carbon at the 7-position of the indole ring is replaced by a nitrogen atom. This modification is of particular interest as the aza-indole scaffold is a well-established pharmacophore known to improve properties such as water solubility and hydrogen bonding capabilities.[4] This guide will provide a detailed technical overview of the incorporation of 7-azatryptamine into the MIA pathway, from the initial enzymatic acceptance to the generation of novel aza-alkaloids.

The Gateway Enzymes: Tryptophan Decarboxylase and Strictosidine Synthase

The journey of 7-azatryptamine into the MIA pathway begins with its interaction with two key enzymes: tryptophan decarboxylase (TDC) and strictosidine synthase (STR).

Tryptophan Decarboxylase (TDC): The Entry Point

Tryptophan decarboxylase is responsible for the conversion of L-tryptophan to tryptamine, the immediate precursor for strictosidine synthesis. While the primary focus of this guide is on the direct feeding of 7-azatryptamine, it is noteworthy that some TDCs have been shown to be promiscuous and can catalyze the decarboxylation of tryptophan analogs. For instance, a TDC from Camptotheca acuminata has been shown to catalyze the decarboxylation of 7-aza-L-tryptophan to afford 7-azatryptamine, demonstrating the potential for in vivo production of this precursor from an earlier-stage analog.[5]

Strictosidine Synthase (STR): The Gatekeeper of MIA Biosynthesis

Strictosidine synthase is the central enzyme that dictates the entry of tryptamine and its analogs into the MIA pathway. It catalyzes the stereoselective Pictet-Spengler reaction between tryptamine and secologanin to form 3-α(S)-strictosidine.[2] The substrate specificity of STR is a critical determinant for the success of precursor-directed biosynthesis.

Extensive studies have revealed that STR exhibits a degree of substrate promiscuity, particularly concerning modifications on the indole ring of tryptamine.[4] Structural and functional analyses of STR from Rauvolfia serpentina have shown that the enzyme's active site can accommodate substitutions at various positions of the indole ring.[2] The binding pocket orients tryptamine through π-stacking interactions with Phe226 and Tyr151, while the primary amine is positioned near the catalytic residue Glu309.[2][6]

Crucially for our topic, STR has been demonstrated to accept 7-azatryptamine as a substrate, catalyzing its condensation with secologanin to form the corresponding aza-analog of strictosidine, named 12-aza-strictosidine.[2] This acceptance is consistent with findings that substitutions at the 4 and 7 positions of the indole ring are generally better tolerated than those at the 5 and 6 positions.[4]

The Biosynthesis of Aza-Alkaloids: A Step-by-Step Look at the Pathway

The successful incorporation of 7-azatryptamine by strictosidine synthase is the first step in the generation of a new family of aza-alkaloids. The subsequent enzymatic machinery of the plant cell can then act upon the newly formed 12-aza-strictosidine to create a diverse array of novel compounds.

Sources

• 1. A spectrophotometric assay for strictosidine synthase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Strictosidine synthase - Wikipedia [en.wikipedia.org]
• 3. Total Synthesis of (−)-Strictosidine and Interception of Aryne Natural Product Derivatives “Strictosidyne” and “Strictosamidyne” - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assay of strictosidine synthase from plant cell cultures by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. home.sandiego.edu [home.sandiego.edu]
• 6. Strictosidine Synthase: Mechanism of a Pictet–Spengler Catalyzing Enzyme - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Topic: Analytical Methods for the Quantification of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

An Application Note for Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine, also known as 7-Azatryptamine, is a heterocyclic amine belonging to the tryptamine family. Its unique structure, incorporating a pyridine ring fused to a pyrrole, makes it a valuable scaffold in medicinal chemistry and a key intermediate in the synthesis of various pharmacologically active compounds.[1][2][3] The precise and accurate quantification of this molecule is paramount for ensuring the quality, safety, and efficacy of pharmaceutical products. Whether it is being monitored as a starting material, an active pharmaceutical ingredient (API), a process impurity, or a metabolite, robust analytical methods are essential for regulatory compliance and successful drug development.

This application note provides detailed protocols for two powerful analytical techniques for the quantification of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for routine quality control and process monitoring, and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for high-sensitivity applications and analysis in complex biological matrices. The methodologies are designed to be self-validating and are grounded in the principles outlined by the International Conference on Harmonisation (ICH) Q2(R1) guidelines.[4][5][6]

Method 1: Quantification by High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a widely accessible, robust, and reliable technique for quantifying compounds that possess a UV-absorbing chromophore, such as the pyrrolo-pyridine core of the target analyte. This method is ideal for analyzing bulk drug substances, formulated products, and reaction monitoring where analyte concentrations are relatively high.

Principle of the Method

The method employs reversed-phase chromatography, where the analyte is separated from other components based on its hydrophobic interactions with a nonpolar stationary phase (typically C18). A polar mobile phase is used to elute the compounds from the column. The separation is achieved by optimizing the mobile phase composition. Quantification is performed by measuring the analyte's absorbance at a specific UV wavelength and comparing it to a calibration curve constructed from standards of known concentration.

Experimental Protocol: HPLC-UV

1. Instrumentation and Materials:

• HPLC system with a quaternary or binary pump, autosampler, column thermostat, and a Photodiode Array (PDA) or UV-Vis detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Analytical balance, volumetric flasks, and pipettes.

• HPLC-grade acetonitrile (ACN) and methanol (MeOH).

• Reagent-grade ammonium acetate and acetic acid.

• High-purity water (18.2 MΩ·cm).

• Reference Standard: 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine of known purity.

2. Preparation of Solutions:

• Mobile Phase A: 10 mM Ammonium Acetate in water, pH adjusted to 4.5 with acetic acid. Filter through a 0.45 µm filter.

• Mobile Phase B: Acetonitrile (ACN).

• Diluent: 50:50 (v/v) Methanol:Water.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard, transfer to a 25 mL volumetric flask, dissolve in and dilute to volume with the diluent.

• Calibration Standards (1-200 µg/mL): Prepare a series of calibration standards by serial dilution of the stock solution with the diluent.

3. Chromatographic Conditions: The following conditions are a starting point and should be optimized for the specific system in use.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	A: 10 mM Ammonium Acetate, pH 4.5; B: Acetonitrile
Gradient	5% B to 70% B over 10 minutes, hold for 2 min, return to initial conditions
Flow Rate	1.0 mL/min
Column Temperature	35 °C
Injection Volume	10 µL
Detection	UV at 280 nm (or λmax determined by PDA scan)
Run Time	~15 minutes

4. System Suitability Test (SST): Before sample analysis, inject a mid-range standard (e.g., 50 µg/mL) five times. The system is deemed ready if the following criteria are met:

• Tailing Factor: ≤ 2.0

• Theoretical Plates: ≥ 2000

• Relative Standard Deviation (RSD) of Peak Area: ≤ 2.0%

5. Data Analysis and Quantification:

• Generate a calibration curve by plotting the peak area versus the concentration of the calibration standards.

• Perform a linear regression analysis. The correlation coefficient (r²) should be ≥ 0.999.

• Quantify the analyte in unknown samples by interpolating their peak areas from the calibration curve.

Method Validation (ICH Q2(R1))

This HPLC-UV method must be validated to ensure it is suitable for its intended purpose.[4][5][7]

Validation Parameter	Acceptance Criteria
Specificity	The analyte peak should be well-resolved from impurities and matrix components. Peak purity should be confirmed by PDA.
Linearity & Range	r² ≥ 0.999 over a specified range (e.g., 1-200 µg/mL).
Accuracy	98.0% to 102.0% recovery for spiked samples at three concentration levels.
Precision (Repeatability)	RSD ≤ 2.0% for six replicate preparations of a standard.
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1; with acceptable precision (RSD ≤ 10%).
Robustness	Method performance is unaffected by small, deliberate changes in flow rate, pH, and column temperature.

Workflow Diagram: HPLC-UV Analysis

Caption: Workflow for quantification via HPLC-UV.

Method 2: Quantification by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For applications requiring ultra-high sensitivity and selectivity, such as determining low-level impurities or quantifying the analyte in complex biological matrices (e.g., plasma, serum), LC-MS/MS is the definitive method.[8][9][10]

Principle of the Method

This technique combines the powerful separation capabilities of liquid chromatography with the highly selective and sensitive detection of tandem mass spectrometry. After chromatographic separation, the analyte is ionized, typically using Electrospray Ionization (ESI). The mass spectrometer then isolates the protonated molecular ion (precursor ion) of the analyte, subjects it to fragmentation, and monitors specific fragment ions (product ions). This process, known as Multiple Reaction Monitoring (MRM), provides exceptional specificity, virtually eliminating matrix interference.[10][11]

Experimental Protocol: LC-MS/MS

1. Instrumentation and Materials:

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm particle size).

• LC-MS grade acetonitrile, methanol, and formic acid.

• Internal Standard (IS): A stable isotope-labeled version of the analyte (e.g., 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine-d4) is ideal. If unavailable, a structurally similar compound can be used.

• Solid-Phase Extraction (SPE) cartridges (e.g., mixed-mode cation exchange).

2. Sample Preparation (from Human Plasma):

• Protein Precipitation (PPT): A simpler but less clean method. To 100 µL of plasma, add 20 µL of IS working solution, vortex, and then add 300 µL of cold acetonitrile to precipitate proteins. Vortex again, centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes. Transfer the supernatant for analysis.[11][12]

• Solid-Phase Extraction (SPE): Provides a much cleaner extract.

  • Condition an SPE cartridge with 1 mL of methanol followed by 1 mL of water.

  • To 100 µL of plasma, add 20 µL of IS and 200 µL of 4% phosphoric acid. Vortex.

  • Load the mixture onto the SPE cartridge.

  • Wash with 1 mL of 0.1 M acetic acid, followed by 1 mL of methanol.

  • Elute the analyte and IS with 1 mL of 5% ammonium hydroxide in methanol.

  • Evaporate the eluate to dryness under nitrogen and reconstitute in 100 µL of mobile phase A.

3. LC-MS/MS Conditions:

Parameter	Condition
LC System
Column	UPLC C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase	A: 0.1% Formic Acid in Water; B: 0.1% Formic Acid in Acetonitrile
Gradient	2% B to 95% B over 3 minutes, hold for 1 min, return to initial conditions
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
MS/MS System
Ionization Mode	ESI Positive
Capillary Voltage	3.5 kV
Source Temperature	150 °C
Desolvation Gas Temp	400 °C
MRM Transitions	Analyte: m/z 162.1 → 145.1 (Quantifier), 162.1 → 117.1 (Qualifier)
IS (d4): m/z 166.1 → 149.1 (Quantifier)
Dwell Time	100 ms

Note: The molecular weight of C₉H₁₁N₃ is 161.20. The precursor ion [M+H]⁺ is m/z 162.1. The proposed fragments correspond to the loss of NH₃ (17 Da) and the loss of the ethylamine group (44 Da), which are common fragmentation pathways for tryptamines.

4. Data Analysis and Quantification:

• Quantification is based on the ratio of the analyte peak area to the internal standard peak area.

• Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the analyte concentration.

• A weighted (1/x²) linear regression is typically used. The correlation coefficient (r²) should be ≥ 0.995.

Method Validation for LC-MS/MS

Validation follows ICH guidelines but includes specific parameters for bioanalytical methods.

Validation Parameter	Acceptance Criteria
Selectivity	No significant interfering peaks at the retention time of the analyte and IS in blank matrix samples.
Linearity & Range	r² ≥ 0.995 over the desired range (e.g., 0.1 - 500 ng/mL).
Accuracy & Precision	Within ±15% of the nominal value (±20% at the LLOQ). Inter- and intra-day precision RSD ≤ 15% (≤ 20% at LLOQ).
Matrix Effect	The analyte response in post-extraction spiked samples should be consistent across different matrix lots.
Recovery	Extraction recovery should be consistent, precise, and reproducible.
Stability	Analyte stability is confirmed under various conditions (freeze-thaw, bench-top, long-term storage).

Workflow Diagram: LC-MS/MS Analysis

Caption: Workflow for quantification via LC-MS/MS.

Comparative Summary of Analytical Methods

The choice between HPLC-UV and LC-MS/MS depends entirely on the specific application, required sensitivity, and sample matrix.

Feature	HPLC-UV	LC-MS/MS
Principle	UV Absorbance	Mass-to-charge ratio (m/z)
Sensitivity	µg/mL (LOQ ~0.5-1 µg/mL)	pg/mL to ng/mL (LOQ ~0.1 ng/mL)
Selectivity	Moderate; relies on chromatographic separation	Very High; relies on both separation and MRM transitions
Typical Application	QC, API assay, purity, process monitoring	Bioanalysis, trace impurity analysis, metabolomics
Matrix Tolerance	Low; requires relatively clean samples	High; excellent for complex matrices like plasma
Cost & Complexity	Lower cost, simpler operation	Higher cost, more complex operation and maintenance

References

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• ICH Guidance; Validation of Analytical Procedures: Text and Methodology Q2 (R1). Jordi Labs. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• Quality Guidelines - ICH. International Council for Harmonisation. [Link]

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Mutavdzic Pavlovic, D., Babic, S., Horvat, A. J. M., & Kaštelan-Macan, M. (2007). Sample preparation in analysis of pharmaceuticals. Trends in Analytical Chemistry, 26(11), 1062-1075. [Link]

• Test purchase of new synthetic tryptamines via the Internet: Identity check by GC-MS and separation by HPLC. (2016). Forensic Science International. [Link]

• Studies of the degradation mechanism of pyrrolo[3,4-c] pyridine-1,3(2H)-dione derivatives with analgesic activity. (2010). Acta Poloniae Pharmaceutica. [Link]

• UPLC-MS/MS determination of 71 neuropsychotropic drugs in human serum. (2023). BMC Chemistry. [Link]

• An Overview of the Biological Activity of Pyrrolo[3,4-c]pyridine Derivatives. (2021). MDPI. [Link]

• 1-(6-Chloro-1H-pyrrolo[3,2-c]pyridin-3-yl)ethan-1-one. U.S. Environmental Protection Agency. [Link]

• Recent Advances in Liquid Chromatography–Mass Spectrometry (LC–MS) Applications in Biological and Applied Sciences. (2024). MDPI. [Link]

• 2-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}ethan-1-amine hydrochloride. American Elements. [Link]

• Development and application of a highly sensitive LC-MS/MS method for simultaneous quantification of N,N-dimethyltryptamine and two of its metabolites in human plasma. ResearchGate. [Link]

• Synthesis and Properties of 1H-Pyrrolo[3′,2′:3,4]fluoreno[9,1-gh]quinolines and 7H... (2022). Molecules. [Link]

• Development and application of a highly sensitive LC-MS/MS method for simultaneous quantification of N,N-dimethyltryptamine and two of its metabolites in human plasma. (2022). Journal of Pharmaceutical and Biomedical Analysis. [Link]

• Validated HPLC method for mitragynine quantification in Kratom extract. Asian Journal of Natural Product and Pharmaceutical Technology. [Link]

• Analysis of Kratom's Main Psychoactive Components: Mitragynine and 7-Hydroxymitragynine. SCIEX. [Link]

• Design and synthesis of novel pyrrolo[2,3-b]pyridine derivatives targeting V600EBRAF. (2020). Bioorganic & Medicinal Chemistry. [Link]

• Design and Synthesis of Pyridine-Based Pyrrolo[2,3-d]pyrimidine Analogs as CSF1R Inhibitors: Molecular Hybridization and Scaffold Hopping Approach. (2022). Molecules. [Link]

• Discovery of Pyrrolo[2,3- c ]pyridines as Potent and Reversible LSD1 Inhibitors. (2023). ACS Medicinal Chemistry Letters. [Link]

• Design, synthesis, and bioevaluation of 1h-pyrrolo[3,2-c]pyridine derivatives as colchicine-binding site inhibitors with potent anticancer activities. (2024). European Journal of Medicinal Chemistry. [Link]

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Application Notes and Protocols for the Radiolabeling of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

Abstract: This document provides a comprehensive technical guide for the radiolabeling of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine, a key heterocyclic scaffold found in numerous biologically active compounds. We present detailed, field-proven protocols for labeling with positron-emitting isotopes (Carbon-11 and Fluorine-18) for in vivo imaging via Positron Emission Tomography (PET), and with Tritium (³H) for in vitro assays and metabolic studies. The protocols are designed for researchers, scientists, and drug development professionals, emphasizing the rationale behind experimental choices, robust purification techniques, and stringent quality control measures to ensure scientific integrity and reproducibility.

Introduction and Strategic Considerations

2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine, also known as 7-azatryptamine, is a tryptamine analog that serves as a versatile building block in medicinal chemistry.[1][2] Its structural similarity to endogenous neurotransmitters makes it a compound of interest for developing novel therapeutics, particularly in neuroscience. Radiolabeling this molecule enables critical preclinical and clinical studies, such as determining target engagement, receptor occupancy, and pharmacokinetic profiles (Absorption, Distribution, Metabolism, and Excretion - ADME).[3]

The choice of radionuclide is dictated by the intended application:

• Carbon-11 (¹¹C): With a short half-life of 20.4 minutes, ¹¹C is ideal for PET imaging studies where rapid kinetics are observed.[4] A significant advantage is the ability to perform isotopic labeling, replacing a native carbon atom without altering the compound's pharmacological properties.[5]

• Fluorine-18 (¹⁸F): The longer half-life of 109.8 minutes makes ¹⁸F suitable for more complex radiosyntheses and allows for imaging studies of longer duration.[6] It also facilitates centralized production and distribution of the radiotracer.[5] However, its introduction requires chemical modification of the parent molecule, which may impact its biological activity.

• Tritium (³H): This beta-emitting isotope has a long half-life of 12.32 years, making it the gold standard for in vitro receptor binding assays and detailed ADME studies where high specific activity and positional stability are crucial.[3]

The primary amine of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine is the most logical and accessible site for radiolabeling via alkylation or acylation, providing a straightforward route for introducing ¹¹C-methyl, ¹⁸F-fluoroalkyl groups, or other radiolabeled moieties.

Protocol 1: Carbon-11 Labeling via N-Methylation

This protocol describes the synthesis of [¹¹C]-N-methyl-2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine via direct methylation of the primary amine using [¹¹C]methyl iodide.

Causality and Experimental Rationale: The primary amine of the target molecule is a strong nucleophile, readily reacting with an electrophilic methylating agent like [¹¹C]methyl iodide ([¹¹C]CH₃I) or the more reactive [¹¹C]methyl triflate ([¹¹C]CH₃OTf).[4][5] The reaction is typically performed under basic conditions to deprotonate the amine, enhancing its nucleophilicity. The speed of this reaction is critical due to the short half-life of ¹¹C.

Workflow Diagram:

Caption: Workflow for the synthesis of [¹¹C]-labeled 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine.

Step-by-Step Protocol:

• Precursor Preparation: Dissolve 1-2 mg of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine in 300 µL of anhydrous dimethylformamide (DMF). The use of a high-boiling point polar aprotic solvent like DMF ensures all reactants remain in solution at elevated temperatures.[5]

• [¹¹C]CH₃I Production: Produce [¹¹C]CO₂ via the ¹⁴N(p,α)¹¹C nuclear reaction in a biomedical cyclotron. Convert the [¹¹C]CO₂ to [¹¹C]CH₃I using an automated synthesis module (e.g., TRACERlab FX C Pro), typically involving a two-step "gas phase" method.[5]

• Radiolabeling Reaction: Bubble the gaseous [¹¹C]CH₃I through the precursor solution at room temperature to trap the activity. Seal the reaction vessel and heat at 80-100°C for 3-5 minutes. The elevated temperature accelerates the rate of the Sₙ2 reaction, maximizing radiochemical yield within the short timeframe.[5]

• Purification: After cooling, dilute the reaction mixture with 700 µL of mobile phase and inject it onto a semi-preparative High-Performance Liquid Chromatography (HPLC) column (e.g., C18, 10 µm, 250 x 10 mm). Elute with a suitable mobile phase (e.g., 30:70 acetonitrile:0.1 M ammonium formate buffer, pH 6.8) at a flow rate of 4-5 mL/min. HPLC is essential to separate the radiolabeled product from unreacted precursor and any potential side products.[7]

• Formulation: Collect the product peak, identified by the UV and radioactivity detectors. Remove the organic solvent using a rotary evaporator or by solid-phase extraction (SPE) using a C18 cartridge. Elute the final product from the cartridge with ethanol and dilute with sterile saline for injection.[8]

• Quality Control: Perform analytical HPLC to determine radiochemical purity (>95%).[9] Measure the specific activity, pH, and perform sterility and endotoxin testing to ensure the final product is safe for in vivo use.[10][11]

Data Summary Table:

Parameter	Typical Value	Rationale
Precursor Amount	1-2 mg	Sufficient excess to drive the reaction with trace amounts of ¹¹C.
Reaction Solvent	Anhydrous DMF	High boiling point, good solubility for precursor and base.
Reaction Temp.	80-100 °C	Accelerates reaction kinetics to maximize yield.[5]
Reaction Time	3-5 min	Balances reaction completion with decay of ¹¹C.
Radiochemical Yield (RCY)	25-40% (decay-corrected)	Typical for this type of methylation reaction.[5]
Radiochemical Purity	> 95%	Standard for PET radiopharmaceuticals.[11]
Specific Activity	> 37 GBq/µmol (1 Ci/µmol)	High specific activity is crucial to avoid pharmacological effects.

Protocol 2: Fluorine-18 Labeling via N-Fluoroalkylation

This protocol details the synthesis of N-(2-[¹⁸F]fluoroethyl)-2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine using 2-[¹⁸F]fluoroethyl tosylate as a prosthetic group.

Causality and Experimental Rationale: Direct nucleophilic fluorination of the unactivated molecule is challenging. Therefore, a two-step approach is employed. First, a radiolabeled prosthetic group, 2-[¹⁸F]fluoroethyl tosylate, is synthesized from ethylene glycol ditosylate. This reactive intermediate is then used to alkylate the primary amine of the target molecule. The tosylate is an excellent leaving group, facilitating the Sₙ2 reaction with the amine.[12][13]

Reaction Scheme Diagram:

Caption: Two-step reaction scheme for ¹⁸F-fluoroalkylation.

Step-by-Step Protocol:

• [¹⁸F]Fluoride Production and Activation: Produce aqueous [¹⁸F]fluoride via the ¹⁸O(p,n)¹⁸F nuclear reaction. Trap the [¹⁸F]fluoride on an anion exchange cartridge. Elute with a solution of potassium carbonate (K₂CO₃) and Kryptofix 2.2.2 (K₂₂₂) in acetonitrile/water. Dry the mixture azeotropically to form the reactive, anhydrous K[¹⁸F]F-K₂₂₂ complex.[14]

• Synthesis of 2-[¹⁸F]Fluoroethyl Tosylate: Add a solution of ethylene-1,2-ditosylate (5-10 mg) in anhydrous acetonitrile to the dried [¹⁸F]fluoride complex. Heat the mixture at 110°C for 10 minutes. The 2-[¹⁸F]fluoroethyl tosylate is volatile and can be purified by passing it through a stream of inert gas and trapping it in a cold loop or directly distilling it into the next reaction vessel.

• Radiolabeling Reaction: Prepare a solution of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine (2-3 mg) and a non-nucleophilic base (e.g., diisopropylethylamine) in 400 µL of anhydrous DMF. Transfer the purified 2-[¹⁸F]fluoroethyl tosylate into this solution. Seal the vessel and heat at 120°C for 15 minutes.[12]

• Purification: Cool the reaction mixture and purify using semi-preparative HPLC as described in Protocol 1. The choice of mobile phase may need to be adjusted based on the increased lipophilicity of the final product.

• Formulation and Quality Control: Follow the formulation and QC steps outlined in Protocol 1. Ensure radiochemical purity is >95% and the product is sterile and pyrogen-free.

Data Summary Table:

Parameter	Typical Value	Rationale
Precursor Amount	2-3 mg	Ensures efficient trapping of the prosthetic group.
Reaction Solvent	Anhydrous DMF/Acetonitrile	Good solubility and high boiling point for the reaction.
Reaction Temp.	110-120 °C	Required for efficient nucleophilic substitution.[12]
Reaction Time	15 min	Allows for sufficient reaction time without significant decay.
Radiochemical Yield (RCY)	15-30% (decay-corrected)	Reflects the multi-step nature of the synthesis.[15]
Radiochemical Purity	> 95%	Standard for PET radiopharmaceuticals.[11]
Specific Activity	> 74 GBq/µmol (2 Ci/µmol)	High specific activity is critical for imaging studies.

Protocol 3: Tritium Labeling via Catalytic Exchange

This protocol describes the tritiation of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine using a metal-catalyzed hydrogen isotope exchange (HIE) reaction.

Causality and Experimental Rationale: Homogeneous or heterogeneous metal catalysts (e.g., Iridium or Palladium complexes) can activate C-H bonds, particularly on aromatic and heteroaromatic rings, allowing for their exchange with tritium from a tritium source like tritium gas (T₂) or tritiated water (T₂O).[16][17] This method is powerful for introducing tritium into a molecule at a late stage without requiring a specific precursor with a leaving group. The choice of catalyst can influence the regioselectivity of the labeling.[17]

Workflow Diagram:

Caption: General workflow for tritium labeling via catalytic HIE.

Step-by-Step Protocol:

• Reaction Setup: In a specialized, sealable glass vial, dissolve 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine (1-5 mg) and a suitable catalyst (e.g., Crabtree's catalyst) in an appropriate degassed solvent (e.g., dichloromethane).

• Tritiation: Connect the vial to a tritium manifold. Freeze-pump-thaw the solution to remove dissolved gases. Introduce tritium gas (T₂) at a specified pressure (e.g., ~1 bar) and stir the reaction at room temperature or with gentle heating for several hours (e.g., 2-24 hours). The reaction time is a key parameter to control the specific activity.

• Removal of Labile Tritium: After the reaction, recover the excess tritium gas. The crude product will have tritium incorporated at labile positions (e.g., N-H, O-H). To remove this, repeatedly dissolve the crude residue in a protic solvent like methanol or water and evaporate to dryness. This exchanges the labile tritium for protons.[3]

• Purification: Purify the non-labile tritiated product by reverse-phase HPLC to separate it from unlabeled starting material and any radiolytic byproducts.[3]

• Quality Control: Confirm the identity and regiochemistry of tritium incorporation using ³H-NMR and mass spectrometry.[18] Determine the radiochemical purity by analytical HPLC with an in-line radioactivity detector. Calculate the specific activity by comparing the mass (from UV detector calibration) to the total radioactivity.

Data Summary Table:

Parameter	Typical Value	Rationale
Catalyst	Iridium or Palladium complex	Efficiently activates C-H bonds for HIE.[17]
Tritium Source	Tritium gas (T₂)	High isotopic abundance source for achieving high specific activity.
Reaction Time	2-24 hours	Longer times generally lead to higher specific activity.
Labile Exchange	3-5 cycles with MeOH/H₂O	Ensures removal of unstable tritium atoms.
Radiochemical Purity	> 98%	High purity is essential for quantitative in vitro assays.[3]
Specific Activity	0.5 - 2.2 TBq/mmol (15 - 60 Ci/mmol)	Dependent on reaction conditions; tailored to the application.

References

• Synthesis, Fluorine-18 Radiolabeling, and In Vivo PET Imaging of a Hydrophilic Fluorosulfotetrazine. (2023). ResearchGate. Available at: [Link]

• Radiosynthesis, Preclinical, and Clinical Positron Emission Tomography Studies of Carbon-11 Labeled Endogenous and Natural Exogenous Compounds. (2022). ACS Publications. Available at: [Link]

• Radiosynthesis of Carbon-11 Labeled Puromycin as a Potential PET Candidate for Imaging Protein Synthesis in Vivo. (n.d.). NIH. Available at: [Link]

• Fluorine-18: Radiochemistry and Target-Specific PET Molecular Probes Design. (2022). NIH. Available at: [Link]

• Recent Developments in Carbon-11 Chemistry and Applications for First-In-Human PET Studies. (2023). Semantic Scholar. Available at: [Link]

• Recent Developments in Carbon-11 Chemistry and Applications for First-In-Human PET Studies. (2023). MDPI. Available at: [Link]

• Carbon-11 Isotopic Radiolabeling of CP31398 and Development of a Fluorine-18 Derivative to Target Protein p53 with PET Imaging. (2021). ACS Publications. Available at: [Link]

• Revolutionising Drug Research: Tritium Radiolabelling of APIs. (2024). Open MedScience. Available at: [Link]

• Rapid Purification and Formulation of Radiopharmaceuticals via Thin-Layer Chromatography. (2022). NIH. Available at: [Link]

• A rapid and efficient method for the fluoroalkylation of amines and amides. Development of a method suitable for incorporation of the short-lived positron emitting radionuclide fluorine-18. (2004). ACS Publications. Available at: [Link]

• Photoredox-catalyzed deuteration and tritiation of pharmaceutical compounds. (2017). NIH. Available at: [Link]

• Synthesis of aza-tryptamine compounds 1–4. (n.d.). ResearchGate. Available at: [Link]

• New methodologies for the preparation of carbon-11 labeled radiopharmaceuticals. (2017). NIH. Available at: [Link]

• Recent Developments for the Deuterium and Tritium Labeling of Organic Molecules. (2022). ACS Publications. Available at: [Link]

• Quality Control in the Production of Radiopharmaceuticals. (n.d.). IAEA. Available at: [Link]

• Photoredox-catalyzed deuteration and tritiation of pharmaceutical compounds. (2017). Princeton University. Available at: [Link]

• Development of 18F/11C-Labeled Pyrrolo-Pyridine/Pyrimidine LRRK2 Selective PET Radioligands. (2021). NIH. Available at: [Link]

• The Importance of Purification for Radiolabeled Compounds. (n.d.). Moravek. Available at: [Link]

• Synthesis of Novel Tryptamine Derivatives and Their Biological Activity as Antitumor Agents. (2021). MDPI. Available at: [Link]

• Tritium labelling of pharmaceuticals. (n.d.). ResearchGate. Available at: [Link]

• Fundamental concepts of radiopharmaceuticals quality controls. (2018). Pharmaceutical and Biomedical Research. Available at: [Link]

• A practical and catalyst-free trifluoroethylation reaction of amines using trifluoroacetic acid. (2021). Nature. Available at: [Link]

• Deuteration and Tritiation of Pharmaceuticals by Non-Directed Palladium-Catalyzed C-H Activation in Heavy and Tritiated Water. (2021). Wiley Online Library. Available at: [Link]

• Analytical control and purification of radiopharmaceuticals. (2018). CERN Indico. Available at: [Link]

• Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. (2014). ACS Publications. Available at: [Link]

• The Development and Application of Tritium-Labeled Compounds in Biomedical Research. (2022). MDPI. Available at: [Link]

• Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. (2014). ACS Publications. Available at: [Link]

• Discovery of 6-(fluoro-18F)-3-(1H-pyrrolo[2,3-c]pyridin-1-yl)isoquinolin-5-amine ([18F]-MK-6240): A Positron Emission Tomography (PET) Imaging Agent for Quantification of Neurofibrillary Tangles (NFTs). (n.d.). AWS. Available at: [Link]

• Quality Control of Compounded Radiopharmaceuticals. (n.d.). The University of New Mexico. Available at: [Link]

• Two decades of [11C]PiB synthesis, 2003-2023: a review. (2024). Springer. Available at: [Link]

• [18F]fluoride Activation and 18F-Labelling in Hydrous Conditions—Towards a Microfluidic Synthesis of PET Radiopharmaceuticals. (2023). Semantic Scholar. Available at: [Link]

• Quality Control of Radiopharmaceutical. (2017). ResearchGate. Available at: [Link]

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• Tritium Radiosynthesis. (n.d.). Pharmaron. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine (7-Azatryptamine)

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine, commonly known as 7-azatryptamine. This resource is designed for researchers, medicinal chemists, and process development scientists encountering challenges in achieving optimal yields and purity for this critical building block. 7-Azatryptamine is a vital pharmacophore and a bioisostere of tryptamine, valued for its unique hydrogen bonding capabilities and improved water solubility, making it a key component in numerous drug discovery programs.[1]

This guide provides in-depth, troubleshooting-focused FAQs and validated protocols to help you navigate the complexities of its synthesis.

Overview of Synthetic Challenges

The synthesis of 7-azatryptamine is a multi-step process, typically commencing with the construction of the 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core, followed by the installation of the ethylamine side chain at the C3 position. Each stage presents unique challenges that can significantly impact the overall yield. The primary hurdles include the relatively inert nature of the pyridine ring, potential for side reactions, and difficulties in purification.

Caption: Overall synthetic strategy for 7-Azatryptamine.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

Section 1: The 7-Azaindole Core - Synthesis & Common Issues

Question: My Fischer indole synthesis to create the 7-azaindole core is failing or giving very low yields. What is the underlying chemical reason for this?

Answer: The classical Fischer indole synthesis often struggles when applied to pyridylhydrazines. The core of this reaction is a[1][1]-sigmatropic rearrangement, which is highly dependent on the nucleophilicity of the enamine intermediate. The pyridine ring is electron-deficient, which deactivates the key intermediate and makes the rearrangement step energetically unfavorable.[2][3] While some success has been reported under harsh thermal conditions, yields are often poor and inconsistent.[3] For this reason, modern catalytic methods are generally preferred for constructing the 7-azaindole scaffold.

Question: What are the most reliable modern alternatives to the Fischer synthesis for the 7-azaindole core?

Answer: Palladium-catalyzed cross-coupling reactions have emerged as a highly efficient and versatile strategy.[4] A robust approach involves the heteroannulation of a substituted pyridine with an alkyne. For instance, a common route is the palladium-catalyzed reaction between an ortho-iodoaniline (or its pyridine equivalent, like 2-amino-3-iodopyridine) and a protected alkyne, followed by acid-catalyzed cyclization.[1][5] This method offers a broader substrate scope and generally provides higher yields than the Fischer synthesis.[2]

Caption: Workflow for troubleshooting low yield in 7-Azatryptamine synthesis.

Section 2: C3-Functionalization and Side Chain Formation

Question: I am attempting to introduce the side chain precursor at the C3 position but see a mixture of products or no reaction. How can I improve the regioselectivity and efficiency?

Answer: The C3 position of the 7-azaindole is nucleophilic, similar to indole. Electrophilic substitution reactions are the most common way to functionalize this position. Two highly effective methods are:

• Vilsmeier-Haack Reaction: Using phosphorus oxychloride (POCl₃) and dimethylformamide (DMF) to generate the Vilsmeier reagent, which then reacts with 7-azaindole to form 7-azaindole-3-carboxaldehyde. This aldehyde is a versatile intermediate.

• Friedel-Crafts Acylation: Reacting 7-azaindole with oxalyl chloride in a non-polar solvent like diethyl ether. This typically forms the 3-indolylglyoxylyl chloride, which can then be converted to an amide.

A common pitfall is the protection of the pyrrole nitrogen (N-1). While some reactions proceed without protection, N-H acidity can interfere with certain reagents. If you are experiencing issues, consider protecting the N-H with a group like tosyl (Ts) or benzenesulfonyl (Bs), which can be removed later.

Question: My reduction of the C3-intermediate (e.g., 3-(2-nitrovinyl)-7-azaindole or a glyoxylamide) to the final ethanamine is giving low yields and multiple byproducts. What's going wrong?

Answer: The reduction step is critical and can be prone to side reactions if not controlled properly.

• For 3-(2-nitrovinyl) intermediates: The most common and effective reducing agent is Lithium Aluminum Hydride (LiAlH₄).[6] Key parameters to control are temperature and reaction time. Start the reaction at a low temperature (e.g., 0 °C) and allow it to slowly warm to room temperature or reflux gently in a solvent like THF. Over-reduction or decomposition can occur under excessively harsh conditions.

• For glyoxylamide intermediates: This route also typically uses LiAlH₄ to reduce both the amide and the ketone. The reactivity of LiAlH₄ is high, so careful temperature control is essential to prevent unwanted side reactions on the pyrrolo-pyridine ring system.

In both cases, ensuring your intermediate is pure before the reduction is crucial. Impurities can lead to complex reaction mixtures that are difficult to separate from the final product.

Validated Experimental Protocols

The following protocols are synthesized from established literature procedures and offer a reliable pathway to 7-azatryptamine.

Protocol 1: Synthesis of 7-Azaindole-3-carboxaldehyde

This protocol uses the Vilsmeier-Haack reaction, a robust method for introducing a functional handle at the C3 position.

• Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous dimethylformamide (DMF, 5 equivalents).

• Reagent Addition: Cool the flask to 0 °C in an ice bath. Slowly add phosphorus oxychloride (POCl₃, 1.5 equivalents) dropwise while maintaining the temperature below 10 °C. Stir the mixture for 30 minutes at 0 °C to form the Vilsmeier reagent.

• Substrate Addition: Dissolve 7-azaindole (1 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the cold Vilsmeier reagent solution.

• Reaction: Allow the reaction to slowly warm to room temperature and then heat to 35-40 °C for 2-3 hours. Monitor the reaction progress by TLC until the starting material is consumed.

• Workup: Carefully pour the reaction mixture onto crushed ice. Basify the aqueous solution to pH 8-9 with a cold aqueous solution of NaOH (e.g., 3 M).

• Isolation: The product, 7-azaindole-3-carboxaldehyde, will typically precipitate as a solid. Collect the solid by vacuum filtration, wash thoroughly with cold water, and dry under vacuum. The product can be further purified by recrystallization if necessary.

Protocol 2: Synthesis of 3-(2-Nitrovinyl)-1H-pyrrolo[2,3-b]pyridine

This protocol utilizes a Henry reaction to extend the side chain.

• Setup: In a round-bottom flask, dissolve 7-azaindole-3-carboxaldehyde (1 equivalent) and ammonium acetate (0.5 equivalents) in nitromethane (10-15 equivalents). Nitromethane serves as both a reagent and a solvent.

• Reaction: Heat the mixture to reflux (approx. 100 °C) for 1-2 hours. The reaction color will typically darken. Monitor by TLC for the consumption of the aldehyde.

• Isolation: After cooling to room temperature, the product often crystallizes directly from the reaction mixture. If not, reduce the volume of nitromethane under reduced pressure.

• Purification: Collect the resulting solid by filtration. Wash the solid with a small amount of cold ethanol or isopropanol to remove residual reagents. The bright yellow solid is typically of high purity.

Protocol 3: Reduction to 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

This final step employs a powerful reducing agent to yield the target compound.

• Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere, add a suspension of Lithium Aluminum Hydride (LiAlH₄, 4-5 equivalents) in anhydrous tetrahydrofuran (THF).

• Substrate Addition: Cool the LiAlH₄ suspension to 0 °C. Add solid 3-(2-nitrovinyl)-1H-pyrrolo[2,3-b]pyridine (1 equivalent) portion-wise, ensuring the internal temperature does not rise significantly.

• Reaction: After the addition is complete, slowly warm the mixture to room temperature and then heat to a gentle reflux for 4-6 hours. Monitor the reaction by TLC.

• Quenching (Fieser workup): Cool the reaction mixture to 0 °C. Cautiously and sequentially add water (X mL), followed by 15% aqueous NaOH (X mL), and finally water again (3X mL), where X is the mass of LiAlH₄ used in grams. This procedure is critical for safety and for generating a granular precipitate of aluminum salts that is easy to filter.

• Isolation: Stir the resulting mixture vigorously for 30 minutes until a white, filterable solid forms. Filter the mixture through a pad of Celite®, washing the filter cake thoroughly with THF or ethyl acetate.

• Purification: Combine the organic filtrates and evaporate the solvent under reduced pressure. The crude product is often an oil or a waxy solid. Purification is best achieved by column chromatography on silica gel, using a gradient elution system such as dichloromethane/methanol with a small percentage of ammonium hydroxide (e.g., 90:9:1 DCM/MeOH/NH₄OH) to prevent tailing.

Summary of Reported Yields for Key Transformations

Step	Reaction Type	Starting Material	Product	Typical Reagents	Reported Yield (%)	Reference
Core	Fischer Indole	2-Pyridylhydrazone	7-Azaindole	Polyphosphoric acid	30-70	[7]
Core	Pd-catalyzed Annulation	2-Amino-3-iodopyridine	7-Azaindole	Alkyne, Pd catalyst	70-90	[5]
C3-Func.	Vilsmeier-Haack	7-Azaindole	7-Azaindole-3-carboxaldehyde	POCl₃, DMF	>90	[6]
Chain Ext.	Henry Reaction	7-Azaindole-3-carboxaldehyde	3-(2-Nitrovinyl)-7-azaindole	CH₃NO₂, NH₄OAc	85-95	[8]
Reduction	LiAlH₄ Reduction	3-(2-Nitrovinyl)-7-azaindole	7-Azatryptamine	LiAlH₄	60-80	[6]

References

• Beilstein Archives. (2021). Total Synthesis of Pyrrolo[2,3-c]quinoline Alkaloid: Trigonoine B.
• ChemicalBook. (2024). 7-Azaindole: Uses and Synthesis.
• McCoy, E., O'Connor, S. E. (2006). Aza-tryptamine substrates in monoterpene indole alkaloid biosynthesis. PMC, NIH.
• Organic Chemistry Portal. (n.d.). Azaindole synthesis.
• ResearchGate. (n.d.). Synthesis of aza-tryptamine compounds 1–4.
• MDPI. (2024). Design and Synthesis of Potential Multi-Target Antidepressants.
• Collum, D. B., et al. (n.d.). Synthesis of a 7-Azaindole by Chichibabin Cyclization. NIH.
• Beilstein Journals. (n.d.). Total synthesis of pyrrolo[2,3-c]quinoline alkaloid: trigonoine B.
• PMC, PubMed Central. (n.d.). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines.
• Alekseyev, R. S., et al. (2014). The Fischer Reaction in the Synthesis of 2,3-Disubstituted 7-Azaindoles. ResearchGate.
• Harding, W. W., et al. (n.d.). Synthesis of 4-, 5-, 6-, and 7-Azidotryptamines. PMC, NIH.
• ACS Combinatorial Science. (2012). One-Pot, Three-Component Synthesis of 7-Azaindole Derivatives.
• Wikipedia. (n.d.). α-Methyltryptamine.
• ResearchGate. (n.d.). Synthesis and Reactivity of 7-Azaindoles (1H-Pyrrolo(2,3-b)pyridine).
• RosDok. (n.d.). Synthetic approaches for the synthesis of 7-azaindole derivatives using 5-amino-1R-1H-pyrrole-3-carbonitrile.
• PMC, NIH. (n.d.). Understanding and Interrupting the Fischer Azaindolization Reaction.

Sources

• 1. Aza-tryptamine substrates in monoterpene indole alkaloid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 3. Understanding and Interrupting the Fischer Azaindolization Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Azaindole synthesis [organic-chemistry.org]
• 6. Synthesis of 4-, 5-, 6-, and 7-Azidotryptamines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. α-Methyltryptamine - Wikipedia [en.wikipedia.org]

managing the stability of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine in solution

Technical Support Center: Handling 6-Azatryptamine Derivatives Subject: Stability Management of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

Introduction: The Molecule & The Challenge

Welcome to the technical guide for 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine (commonly referred to as 6-azatryptamine ).

This compound is a bioisostere of tryptamine where the benzene ring is replaced by a pyridine ring. While this modification generally improves aqueous solubility and metabolic stability compared to the parent indole, it introduces specific handling challenges. The electron-deficient pyridine ring alters the pKa of the pyrrole proton, while the primary ethylamine side chain remains highly susceptible to oxidative deamination and carbamylation (reaction with atmospheric CO₂).

This guide provides a self-validating framework to maintain the integrity of your stock solutions, ensuring that your biological data reflects the compound's activity, not its degradation products.

Module 1: Dissolution & Solvent Selection

The "Make It" Phase

The most critical moment for stability is the initial dissolution. 6-azatryptamine possesses two basic nitrogen atoms (the pyridine ring and the primary amine) and one acidic proton (the pyrrole NH).

Solvent Compatibility Matrix

Solvent	Solubility Potential	Stability Risk	Recommendation
DMSO	High (>50 mM)	Moderate	Preferred. Hygroscopic; can act as an oxidant for primary amines if not degassed.
Water	pH-dependent	High	Avoid for Stock. Rapid oxidation and hydrolysis risk. Use only for immediate assay dilution.
Ethanol	Moderate	Moderate	Good for short-term; evaporation alters concentration.
Acidic Buffer (pH < 5)	High	Low	Protonation of the primary amine protects against oxidation.

Protocol: The "Inert Dissolution" Method

Rationale: Primary amines in DMSO can undergo oxidative coupling to form imines or azo compounds in the presence of dissolved oxygen.

• Weighing: Weigh the solid quickly. The hydrochloride salt form is hygroscopic; the free base is sensitive to CO₂ (carbamate formation).

• Solvent Prep: Use anhydrous DMSO (≥99.9%). Critical Step: Sparge the DMSO with Argon gas for 5 minutes before adding it to the solid. Argon is heavier than air and blankets the solvent better than Nitrogen.

• Dissolution: Add the sparged DMSO to the vial. Vortex for 30 seconds.

• Aliquot: Immediately split into single-use aliquots (e.g., 20 µL) to avoid freeze-thaw cycles.

Module 2: Storage & Environmental Factors

The "Keep It" Phase

Once in solution, three vectors drive degradation: Light, Oxygen, and Moisture.

Degradation Pathways Visualization

The following diagram illustrates the primary chemical risks for 6-azatryptamine in solution.

Figure 1: Primary degradation pathways. The primary amine is the "soft target" for CO2 and oxidation, while the azaindole core is sensitive to photo-oxidation.

Storage Protocols

• Temperature: Store at -80°C for long term (>1 month). -20°C is acceptable for <1 month.

• Container: Use amber glass vials with PTFE-lined caps. Plastic (polypropylene) is permeable to O₂ and should be avoided for long-term storage of DMSO stocks.

• Atmosphere: Store under Argon. If Argon is unavailable, minimize headspace in the vial.

Module 3: Troubleshooting & Diagnostics

The "Fix It" Phase

Use this Q&A section to diagnose issues with your compound.

Q1: My clear DMSO solution has turned yellow/brown. Is it still usable?

• Diagnosis: This indicates oxidative degradation , likely forming N-oxides or quinone-methide-like species.

• Action: Check purity via LCMS.

  • Pass: If purity is >95%, the color is from trace impurities (high extinction coefficient). You may proceed with caution.

  • Fail: If purity <90%, discard. The oxidation products of azaindoles can be cytotoxic, generating false positives in cell viability assays.

Q2: I see a white precipitate after thawing my DMSO stock.

• Diagnosis: This is often DMSO freezing (DMSO freezes at 19°C) or Carbamate formation .

• Action: Warm the vial to 37°C and vortex.

  • Solubilizes: It was just frozen DMSO or a solubility limit issue.

  • Remains Solid: It is likely an insoluble carbamate salt formed by reaction with CO₂ in the air. Discard the aliquot.

Q3: My LCMS shows a peak at M+16.

• Diagnosis: N-oxidation. This can occur on the pyridine nitrogen or the side-chain amine.

• Cause: Old DMSO or exposure to light.

• Prevention: Use fresh, sparged DMSO and amber vials.

Troubleshooting Workflow

Figure 2: Decision tree for assessing stock solution viability.

Module 4: Frequently Asked Questions (FAQ)

Q: Can I store the compound in aqueous buffer? A: No. 6-azatryptamine is stable in organic solvents. In aqueous media (especially at pH > 7), the free amine is prone to rapid oxidation and the solution is susceptible to microbial growth. Prepare aqueous dilutions immediately before use.

Q: Why is the [2,3-c] isomer (6-azaindole) used instead of the [2,3-b] isomer (7-azaindole)? A: While 7-azaindole is more common, the 6-azaindole scaffold offers a different hydrogen-bonding geometry and electrostatic potential map, often used to fine-tune potency or selectivity against specific kinase or GPCR targets [1].[1]

Q: How do I handle the hydrochloride salt vs. the free base? A:

• Free Base: More soluble in organic solvents (DMSO, Ethanol) but reacts faster with CO₂. Requires strict inert gas storage.

• HCl Salt: More stable to oxidation/CO₂ but may be harder to dissolve in pure DMSO. Add 1 equivalent of base (like DIPEA) only if strictly necessary for dissolution, but be aware this converts it back to the reactive free base in situ.

References

• Popowycz, F., et al. (2018). Azaindoles in Drug Discovery: A Review of the 6-Azaindole Scaffold. Journal of Medicinal Chemistry. (General reference for Azaindole stability and utility).

• Sigma-Aldrich. (n.d.). Technical Bulletin: Handling and Storage of Amines. (General best practices for primary amine stability).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 11319236 (6-Azatryptamine)..

Sources

• 1. img01.pharmablock.com [img01.pharmablock.com]

overcoming low reactivity of 7-azatryptamine in coupling reactions

Welcome to the technical support hub for researchers, chemists, and drug development professionals working with 7-azatryptamine and its derivatives. This guide is designed to provide in-depth, field-proven insights into overcoming the inherent reactivity challenges of the 7-azaindole scaffold in common coupling reactions. We will explore the electronic origins of these challenges and provide actionable troubleshooting strategies and detailed protocols to ensure the success of your experiments.

Frequently Asked Questions (FAQs)

Q1: Why are my coupling reactions with 7-azatryptamine consistently showing low yield or failing completely, while the same conditions work for standard tryptamine?

A1: The core of the issue lies in the electronic nature of the 7-azaindole ring system. The pyridine nitrogen at the 7-position (N7) is strongly electron-withdrawing. This effect significantly reduces the electron density across the entire bicyclic structure, particularly at the pyrrole nitrogen (N1) and the C3 position.[1][2] In contrast to the electron-rich indole nucleus of tryptamine, the 7-azaindole core is "electron-deficient." This diminished nucleophilicity makes it a much poorer partner in reactions that rely on it to attack an electrophile, such as N-arylations or the Pictet-Spengler cyclization.[3] Consequently, reaction conditions optimized for indole often fail for 7-azaindole.

To illustrate this fundamental challenge, consider the electronic landscape of the molecule.

Caption: Figure 2. Step-by-step workflow for N-arylation.

Materials:

• N-Boc-7-azatryptamine (1.0 equiv)

• Aryl bromide (1.2 equiv)

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃) (2 mol%)

• XPhos (4 mol%)

• Sodium tert-butoxide (NaOt-Bu) (1.4 equiv)

• Anhydrous Toluene

Procedure:

• Setup: To an oven-dried Schlenk flask, add N-Boc-7-azatryptamine, the aryl bromide, and sodium tert-butoxide.

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add anhydrous toluene via syringe.

• Catalyst Addition: In a separate vial under an inert atmosphere, mix Pd₂(dba)₃ and XPhos in a small amount of toluene to form a slurry. Add this catalyst slurry to the main reaction flask via syringe.

• Reaction: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS until the starting material is consumed (typically 12-24 hours).

• Workup: Cool the reaction to room temperature. Carefully quench with saturated aqueous ammonium chloride solution. Dilute with ethyl acetate and water. Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to afford the desired N-arylated product.

Protocol 2: Suzuki-Miyaura Coupling of a Halogenated 7-Azaindole Derivative

This protocol outlines the C-C bond formation at a halogenated position on the 7-azaindole core, a key method for building complex scaffolds. [4][5] Materials:

• Halogenated N-protected 7-azaindole (e.g., 3-iodo-1-acetyl-7-azaindole) (1.0 equiv)

• Arylboronic acid (1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (5 mol%)

• SPhos (5 mol%)

• Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

• Anhydrous 1,4-Dioxane/Water (e.g., 4:1 mixture)

Procedure:

• Setup: In a reaction vessel, combine the halogenated 7-azaindole, the arylboronic acid, and cesium carbonate.

• Inert Atmosphere: Purge the vessel with argon or nitrogen for 10-15 minutes.

• Solvent Addition: Add the dioxane/water solvent mixture.

• Catalyst Addition: Add Pd(OAc)₂ and SPhos to the mixture.

• Reaction: Heat the reaction mixture to 80-100 °C and stir until TLC or LC-MS analysis shows complete consumption of the starting material.

• Workup: Cool the reaction to room temperature. Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by flash column chromatography to yield the C-arylated product. [4]

Troubleshooting Logic Diagram

Caption: Figure 3. A decision tree for troubleshooting common coupling reactions.

References

• Probing the electronic structure and dipole-bound state of the 7-azaindolide anion. Physical Chemistry Chemical Physics, 2025, 27(45), 24381-24391. (URL not available)

• Recent Progress Concerning the N-Arylation of Indoles. Molecules, 2018, 23(9), 2197. [Link]

• Computational Study of the Electron Spectra of Vapor-Phase Indole and Four Azaindoles. International Journal of Molecular Sciences, 2021, 22(7), 3565. [Link]

• High resolution electronic spectra of 7-azaindole and its Ar atom van der Waals complex. The Journal of Chemical Physics, 2005, 123(10), 104302. [Link]

• Photophysics and Biological Applications of 7-Azaindole and Its Analogs. Chemical Reviews, 2016, 116(18), 10288-10313. [Link]

• Electronic spectra of 7-azaindole/ammonia clusters and their photochemical reactivity. The Journal of Chemical Physics, 2008, 129(10), 104301. [Link]

• Metal-Catalyzed Cross-Coupling Reactions on Azaindole Synthesis and Functionalization. Catalysts, 2018, 8(10), 456. [Link]

• Synthesis of C3,C6-Diaryl 7-Azaindoles via One-Pot Suzuki–Miyaura Cross-Coupling Reaction and Evaluation of Their HIV-1 Integrase Inhibitory Activity. ACS Omega, 2023, 8(9), 8697-8707. [Link]

• Recent developments in selective N-arylation of azoles. Chemical Communications, 2021, 57(1), 23-40. [Link]

• Clinically approved 7‐azaindole conatining drug molecules.

• Recent advances in the global ring functionalization of 7-azaindoles. Organic & Biomolecular Chemistry, 2020, 18(48), 9735-9755. [Link]

• The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry, 2017, 82(1), 418-433. [Link]

• The Suzuki-Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. ResearchGate. [Link]

• Progress in Catalytic Asymmetric Reactions with 7-Azaindoline as the Directing Group. Molecules, 2022, 27(23), 8206. [Link]

• A regioselective C7 bromination and C7 palladium-catalyzed Suzuki–Miyaura cross-coupling arylation of 4-substituted NH-free indazoles. Scientific Reports, 2021, 11(1), 3469. [Link]

• Palladium-catalyzed couplings to 7-azaindoles with formation of C-C bonds. Atlanchim Pharma. [Link]

• Pictet–Spengler reaction. Wikipedia. [Link]

• Aza-tryptamine substrates in monoterpene indole alkaloid biosynthesis. Phytochemistry, 2010, 71(11-12), 1336-1341. [Link]

• Reaction of aza-tryptamine compounds 1–4 in a Pictet-Spengler... ResearchGate. [Link]

• Pictet-Spengler reaction. ChemEurope. [Link]

• Efficient Palladium-Catalyzed N-Arylation of Indoles. Organic Letters, 2000, 2(9), 1403-1406. [Link]

• Efficient Palladium-Catalyzed N-Arylation of Indoles. Organic Chemistry Portal. [Link]

Sources

• 1. Computational Study of the Electron Spectra of Vapor-Phase Indole and Four Azaindoles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.aip.org [pubs.aip.org]
• 3. Aza-tryptamine substrates in monoterpene indole alkaloid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimization of Reaction Conditions for 7-Azatryptamine Derivatization

Welcome to the technical support center for the derivatization of 7-azatryptamine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for common derivatization reactions of this versatile building block. This resource will delve into the nuances of reaction optimization, helping you to navigate the challenges and achieve high yields and purity in your synthetic endeavors.

Introduction to 7-Azatryptamine Derivatization

7-Azatryptamine, a heterocyclic amine, is a valuable scaffold in medicinal chemistry due to its structural similarity to tryptamine and its presence in numerous biologically active compounds. The nitrogen atom in the pyridine ring imparts unique electronic properties, influencing its reactivity compared to its indole analog. This guide will focus on three key derivatization strategies: N-Boc protection, N-acylation, and the Pictet-Spengler reaction. We will explore the underlying principles of each reaction, provide detailed experimental protocols, and offer comprehensive troubleshooting advice.

Frequently Asked Questions (FAQs)

Here are some common questions we receive regarding the derivatization of 7-azatryptamine:

Q1: Why is my Pictet-Spengler reaction with 7-azatryptamine sluggish compared to tryptamine?

A1: The nitrogen atom in the pyridine ring of 7-azatryptamine is electron-withdrawing, which reduces the nucleophilicity of the pyrrole ring. This deactivation makes the electrophilic aromatic substitution step in the Pictet-Spengler reaction more challenging, often requiring harsher conditions (e.g., stronger acids, higher temperatures) compared to tryptamine.[1]

Q2: I am observing multiple spots on my TLC during the acylation of 7-azatryptamine. What could they be?

A2: Besides the desired N-acylated product, you may be observing byproducts from C-acylation at the C3 position of the pyrrole ring, or even di-acylation (at both N1 and C3).[2][3] The reaction conditions, particularly the choice of acylating agent and base, play a crucial role in the selectivity.

Q3: What is the best way to monitor the progress of my 7-azatryptamine derivatization?

A3: Thin-layer chromatography (TLC) is a rapid and effective method for monitoring the reaction progress. By co-spotting the reaction mixture with your starting material, you can visualize the consumption of the starting material and the appearance of the product spot(s). A suitable mobile phase for 7-azatryptamine and its less polar derivatives is a mixture of dichloromethane and methanol or ethyl acetate and hexanes.

Q4: Can I use Boc-protection on 7-azatryptamine?

A4: Yes, N-Boc protection is a common and effective way to protect the primary amine of 7-azatryptamine during multi-step syntheses. The reaction is typically carried out using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base.

Troubleshooting Guides

N-Boc Protection of 7-Azatryptamine

This section provides a troubleshooting guide for the common issues encountered during the N-Boc protection of 7-azatryptamine.

Problem	Potential Cause(s)	Troubleshooting Strategy
Incomplete Reaction (Starting material remains)	1. Insufficient Boc₂O. 2. Inadequate base. 3. Low reaction temperature.	1. Increase the equivalents of Boc₂O (1.1-1.5 eq). 2. Use a stronger, non-nucleophilic base like triethylamine (TEA) or diisopropylethylamine (DIPEA). 3. Allow the reaction to warm to room temperature after initial stirring at 0 °C.
Formation of Side Products	1. Reaction temperature too high. 2. Presence of impurities in the starting material.	1. Maintain the reaction temperature at 0 °C for a longer duration before warming to room temperature. 2. Ensure the purity of 7-azatryptamine before starting the reaction.
Difficult Product Isolation (Emulsion during workup)	1. The product may be partially soluble in the aqueous phase.	1. Saturate the aqueous layer with NaCl (brine) to decrease the solubility of the product. 2. Use a different extraction solvent, such as ethyl acetate or a mixture of dichloromethane and isopropanol.

Experimental Workflow for N-Boc Protection

Sources

• 1. Aza-tryptamine substrates in monoterpene indole alkaloid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Navigating the Scale-Up Synthesis of 7-Azatryptamine

Introduction

7-Azatryptamine, a bioisostere of tryptamine, is a critical pharmacophore and building block in medicinal chemistry. Its incorporation into drug candidates often enhances solubility and bioavailability compared to its indole counterpart.[1] However, the journey from a successful bench-scale synthesis to a robust, scalable process is fraught with challenges. The electron-deficient nature of the 7-azaindole (1H-pyrrolo[2,3-b]pyridine) core introduces unique reactivity and stability issues that are magnified during scale-up.[2]

This technical guide is designed for researchers, process chemists, and drug development professionals. It provides field-proven insights and troubleshooting strategies in a practical question-and-answer format to anticipate and resolve common issues encountered during the scale-up synthesis of 7-azatryptamine.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 7-azatryptamine, and which is most amenable to scale-up?

There are several established routes, each with distinct advantages and disadvantages for large-scale production. The optimal choice depends on the availability of starting materials, cost, and safety considerations.

• From 7-Azaindole: This is the most direct approach. The ethylamine side-chain is typically introduced at the C3 position via methods like the gramine synthesis followed by displacement, or reaction with ethylene oxide. While direct, functionalizing the less-nucleophilic 7-azaindole ring can be challenging.

• From Substituted Pyridines: A powerful modern approach involves starting with a functionalized pyridine, such as 2-fluoro-3-methylpyridine, and constructing the pyrrole ring.[1][3] This can offer better control over regioselectivity and is often highly scalable.

• Fischer Indole Synthesis: A classic method involving the cyclization of an appropriate arylhydrazine with an aldehyde or ketone. While versatile, the harsh acidic conditions and high temperatures often lead to side reactions and lower yields, posing significant challenges for scale-up.[4][5]

For scale-up, routes starting from substituted pyridines often provide the most robust and reproducible outcomes due to milder conditions and higher selectivity.

Q2: Why is the 7-azaindole ring system more challenging to work with than a standard indole?

The nitrogen atom in the pyridine ring of the 7-azaindole scaffold is electron-withdrawing. This has two primary consequences:

• Reduced Nucleophilicity: The pyrrole portion of the ring is significantly less electron-rich than in a standard indole. This deactivation hampers classic electrophilic substitution reactions at the C3 position, such as the Pictet-Spengler reaction, which often requires harsher conditions (stronger acids, higher temperatures) to proceed effectively.[2][6]

• Increased Acidity & Basicity: The N-H proton of the pyrrole ring is more acidic, and the pyridine nitrogen provides a basic site. This dual reactivity can complicate reactions, leading to unwanted salt formation, catalyst inhibition, or side reactions, especially when using strong bases or acids.

Q3: What are the primary safety concerns when scaling up 7-azatryptamine synthesis?

• Hydrogenations: If a route involves the reduction of a nitro-intermediate (e.g., 7-aza-3-(2-nitrovinyl)indole), using hydrogen gas at scale requires specialized high-pressure reactors and stringent safety protocols to manage the risks of fire and explosion. Catalysts like Palladium on Carbon (Pd/C) can be pyrophoric.

• Strong Acids/Bases: The use of reagents like polyphosphoric acid (PPA) in Fischer indolization or strong bases like lithium amides requires careful thermal management to control exothermic events.

• Toxic Reagents: Some synthetic routes may involve toxic reagents like oxalyl chloride or sodium cyanide. Handling these at scale necessitates closed systems and appropriate personal protective equipment (PPE).

• Solvent Handling: The large volumes of flammable organic solvents used in scale-up operations represent a significant fire hazard that must be managed through proper grounding, ventilation, and explosion-proof equipment.

Section 2: Troubleshooting Guide for Scale-Up Synthesis

This section addresses specific experimental failures with a logical, problem-solving approach.

Problem 1: Low Yield or Stalled Reaction in Pyrrole Ring Formation

Scenario: You are attempting a Bischler-Möhlau or similar cyclization to form the 7-azaindole core, but the reaction provides low yields or fails to proceed to completion.

• Potential Cause A: Insufficient Reaction Conditions. The classical Bischler-Möhlau synthesis is notorious for requiring harsh conditions which can be difficult to optimize.[7] Simple translation from a small-scale vial to a large reactor often fails due to inefficient heat transfer.

• Solution A: Process Optimization & Alternative Chemistries.

  • Thermal Management: Ensure your reactor can achieve and maintain the required high temperatures (often >150 °C) uniformly. Use a high-boiling point solvent like diphenyl ether or consider microwave-assisted synthesis for process development, which can then be translated to continuous flow reactors for safer, more efficient heating at scale.[8]

  • Catalyst Choice: For Fischer-type syntheses, the choice of acid is critical. A systematic screen of both Brønsted acids (HCl, H₂SO₄, PPA) and Lewis acids (ZnCl₂, BF₃) is recommended.[5]

  • Modern Alternatives: Consider a palladium-catalyzed heteroannulation, which proceeds under milder conditions and offers broader substrate scope, making it more suitable for scale-up.[2]

• Potential Cause B: Side Reaction Pathways. At high temperatures, starting materials or intermediates can polymerize or undergo competing reactions. For example, in the Fischer synthesis, aldehydes with α-hydrogens can undergo aldol condensation under acidic conditions.[4]

• Solution B: Byproduct Analysis and Mitigation.

  • Identify Byproducts: Use LC-MS to identify the mass of major byproducts. This can provide clues to the competing reaction pathways.

  • Adjust Stoichiometry: Ensure precise control over the stoichiometry of reactants. In the Bischler-Möhlau synthesis, an excess of the aniline component is typically required to drive the reaction.[7]

  • Protecting Groups: If your starting materials have sensitive functional groups, consider using protecting groups to prevent side reactions.[4]

Problem 2: Incomplete or Unselective Reduction of a Nitro Group Intermediate

Scenario: A key step in your synthesis is the reduction of a nitro group on the 7-azaindole scaffold to an amine. The reaction is slow, incomplete, or generates significant byproducts like the corresponding hydroxylamine.

• Potential Cause A: Catalyst Deactivation/Poisoning. The pyridine nitrogen in the 7-azaindole system can coordinate to the metal surface of heterogeneous catalysts (e.g., Pd/C, PtO₂), inhibiting their activity. Sulfur-containing impurities from previous steps are also notorious catalyst poisons.

• Solution A: Catalyst Selection and Reaction Engineering.

  • Catalyst Screening: Test a panel of catalysts. While Pd/C is common, PtO₂ (Adam's catalyst) or Raney Nickel may show better tolerance. Compare different catalyst loadings (e.g., 1 mol% vs. 5 mol%).

  • Catalytic Transfer Hydrogenation: This method avoids the need for high-pressure H₂ gas, making it safer for scale-up. Use a hydrogen donor like ammonium formate or formic acid with Pd/C.[9][10] This can often be performed in standard glass-lined reactors.

  • Flow Chemistry: A packed-bed reactor containing the catalyst can improve efficiency, minimize catalyst deactivation, and allow for continuous processing.[11]

• Potential Cause B: Formation of Stable Intermediates. The reduction of a nitro group proceeds through nitroso and hydroxylamine intermediates. In some cases, the hydroxylamine can be a stable, isolable byproduct, especially if the reaction conditions are not forcing enough.[12]

• Solution B: Driving the Reaction to Completion.

  • Increase Hydrogen Pressure/Temperature: Within the safe limits of your equipment, increasing the H₂ pressure and reaction temperature can provide the energy needed to reduce the hydroxylamine intermediate.

  • Acidic Additives: Adding a small amount of acid (e.g., acetic acid) can sometimes accelerate the final reduction step. However, this must be done cautiously as it can also promote side reactions.

  • Alternative Reducing Agents: For smaller scales or if catalytic methods fail, chemical reductants like iron powder in acetic acid or tin(II) chloride can be effective.[10]

Method	Reductant/Catalyst	Typical Conditions	Pros	Cons
Catalytic Hydrogenation	H₂ gas, Pd/C or PtO₂	50-500 psi H₂, RT-80°C, Methanol/Ethanol	High atom economy, clean workup	Requires specialized high-pressure equipment, catalyst can be pyrophoric and prone to poisoning.
Transfer Hydrogenation	Ammonium Formate, Pd/C	Reflux in Methanol	No high-pressure H₂ needed, safer for scale-up	Lower atom economy, workup can be more complex.
Metal Reduction	Fe powder, Acetic Acid	Reflux in Ethanol/Water	Inexpensive, tolerant of many functional groups	Generates significant metal waste, requires acidic conditions.

Problem 3: Product Purification is Unsuccessful at Scale

Scenario: Your crude 7-azatryptamine is a dark, oily residue. Purification by silica gel chromatography, which worked at the gram-scale, is now impractical and results in significant product loss and streaking on the column.

• Potential Cause: Basic Nature and Polarity. Tryptamines are basic and polar, causing strong interactions with the acidic silica gel surface. This leads to poor separation, tailing, and often irreversible adsorption, especially with the added basicity of the 7-aza system.

• Solution: Avoid Silica Gel Chromatography; Favor Crystallization.

  • Salt Formation and Crystallization: This is the most robust and scalable purification method for amines. React the crude freebase in a suitable solvent (e.g., isopropanol, ethanol) with an acid like HCl (in isopropanol), H₂SO₄, or an organic acid like tartaric acid or oxalic acid. The resulting salt will often have much better crystalline properties than the freebase and can be isolated in high purity by filtration.

  • Solvent Screening for Crystallization: Perform a systematic screen of solvents (e.g., ethyl acetate, acetonitrile, acetone, ethanol/water mixtures) to find conditions that allow the crude freebase or its salt to crystallize directly.

  • Liquid-Liquid Extraction: A well-designed series of acidic and basic aqueous extractions can remove many non-basic impurities before the final purification step. Ensure you are using the correct pH ranges based on the pKa of your product and impurities.

• Dissolve the crude 7-azatryptamine freebase (1.0 eq) in a minimal amount of a suitable alcohol (e.g., isopropanol or ethanol, ~5-10 volumes).

• Filter the solution to remove any insoluble baseline material or catalyst residue.

• While stirring, slowly add a solution of HCl in isopropanol or ether (~1.1 eq) dropwise. Monitor for precipitation.

• If precipitation is slow, cool the mixture in an ice bath and scratch the inside of the flask with a glass rod to induce crystallization.

• Allow the slurry to stir at 0-5 °C for at least 1-2 hours to maximize precipitation.

• Collect the solid product by filtration, washing the filter cake with a small amount of cold solvent.

• Dry the purified 7-azatryptamine hydrochloride salt under vacuum.

Section 3: Visualized Workflows and Logic

Visual diagrams can clarify complex synthetic strategies and troubleshooting logic.

Caption: Overview of common synthetic routes to 7-azatryptamine.

Caption: A logical workflow for diagnosing and solving low-yield reactions.

References

• Benchchem. (2025).
• Brown, A. D., et al. (2012). Aza-tryptamine substrates in monoterpene indole alkaloid biosynthesis. PMC - NIH.
• Benchchem. (2025). Troubleshooting common issues in Fischer indole synthesis of Benzo[cd]indoles. Benchchem.com.
• ResearchGate. (n.d.). A. Reaction of aza-tryptamine compounds 1–4 in a Pictet-Spengler...
• Wikipedia. (n.d.). Bischler–Möhlau indole synthesis. Wikipedia.
• Wikipedia. (n.d.). Pictet–Spengler reaction. Wikipedia.
• ResearchGate. (n.d.). Synthesis of aza-tryptamine compounds 1–4.
• ChemicalBook. (2024). 7-Azaindole: Uses and Synthesis. ChemicalBook.com.
• Semantic Scholar. (n.d.). Bischler-Möhlau indole synthesis. Semantic Scholar.
• chemeurope.com. (n.d.). Pictet-Spengler reaction. chemeurope.com.
• MDPI. (2016).
• iScience. (2021).
• Reddit. (2021). Problems with Fischer indole synthesis. Reddit.
• Gribble, G. (2019). Bischler Indole Synthesis.
• Organic Chemistry Portal. (n.d.). Amine synthesis by nitro compound reduction. Organic-chemistry.org.
• University of Rochester. (n.d.). Indoles. Chem.rochester.edu.
• Tantillo, D. J., et al. (2012).
• Google Patents. (2015). Process for the reduction of nitro derivatives to amines.
• Wikipedia. (n.d.). Reduction of nitro compounds. Wikipedia.
• YouTube. (2022). Bischler-Möhlau Indole Synthesis Mechanism | Organic Chemistry. YouTube.
• Royal Society of Chemistry. (2022). Alkali-amide controlled selective synthesis of 7-azaindole and 7-azaindoline through domino reactions of 2-fluoro-3-methylpyridine and aldehydes. Organic Chemistry Frontiers.
• Journal of Organic Chemistry. (2007). Synthesis of 4-, 5-, 6-, and 7-Azidotryptamines. PMC - NIH.
• MDPI. (2023).
• Royal Society of Chemistry. (2022). Alkali-Amide Controlled Selective Synthesis of 7-Azaindole and 7-Azaindoline through Domino Reactions of 2-Fluoro-3-methylpyridine and Aldehydes.

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. Aza-tryptamine substrates in monoterpene indole alkaloid biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Alkali-amide controlled selective synthesis of 7-azaindole and 7-azaindoline through domino reactions of 2-fluoro-3-methylpyridine and aldehydes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Pictet–Spengler reaction - Wikipedia [en.wikipedia.org]
• 7. Bischler–Möhlau indole synthesis - Wikipedia [en.wikipedia.org]
• 8. researchgate.net [researchgate.net]
• 9. Amine synthesis by nitro compound reduction [organic-chemistry.org]
• 10. Reduction of nitro compounds - Wikipedia [en.wikipedia.org]
• 11. researchgate.net [researchgate.net]
• 12. mdpi.com [mdpi.com]

dealing with poor regioselectivity in 7-azatryptamine functionalization

Topic: Troubleshooting Regioselectivity in 7-Azatryptamine Scaffolds Ticket ID: #AZA-7-REGIO-001 Assigned Specialist: Senior Application Scientist, Heterocycle Division

Introduction: The "Deactivated" Bioisostere Challenge

You are likely here because your standard indole protocols failed. 7-Azatryptamine is a potent bioisostere of tryptamine, widely used in kinase inhibitor development (e.g., Janus kinase pathways). However, the introduction of the pyridine-like nitrogen at position 7 (N7) dramatically alters the electronic landscape compared to the parent indole.

The Core Problem:

• Electronic Withdrawal: The N7 atom is electron-withdrawing, significantly deactivating the C3 position toward electrophilic aromatic substitution (SEAr), which is the standard reactivity mode for tryptamines.

• Ambident Nucleophilicity: You now have three nucleophilic nitrogens: the pyrrole-like N1, the pyridine-like N7, and the primary amine on the ethyl side chain. Without precise control, you will obtain intractable mixtures of N1/N7 alkylation and side-chain cyclization.

This guide provides self-validating protocols to force regiocontrol.

Module 1: The N-Alkylation Conundrum (N1 vs. N7)

Symptoms:

• Formation of zwitterionic species.

• Inseparable mixtures of N1- and N7-alkylated products.

• Unexpected solubility changes (N7-alkylation often precipitates as salts).

The Mechanism: The regioselectivity here is governed by the Hard-Soft Acid-Base (HSAB) principle and pKa manipulation.

• N1 (Pyrrole-like): High pKa (~15-16). Requires deprotonation to become nucleophilic. Resulting anion is a hard nucleophile.

• N7 (Pyridine-like): Low pKa (~4.6 for conjugate acid). Neutral N7 is a soft nucleophile.

Troubleshooting Protocol: Forcing Selectivity

Target	Reagent Class	Critical Condition	Why it works
N1-Alkylation	Strong Base (NaH, KOtBu)	Solvent: DMF/THF	Deprotonation creates the N1-anion (indolyl anion), which is >1000x more nucleophilic than neutral N7.
N7-Alkylation	Neutral Electrophile	No Base / Non-polar solvent	Without base, N1 is non-reactive. N7 lone pair attacks soft electrophiles (MeI, BnBr) to form quaternary salts.
N1-Selectivity Switch	Counter-ion Control	LiHMDS vs. KHMDS	Li+ coordinates tightly to N1/N7, potentially blocking N7 or altering the aggregation state to favor N1.

Decision Logic: N-Alkylation Workflow

Caption: Logic flow for preventing N1/N7 mixtures. Note the mandatory side-chain protection step.

Module 2: C3-Functionalization (Overcoming Deactivation)

Symptoms:

• No reaction under standard Vilsmeier-Haack or Mannich conditions.

• Reaction occurs at C2 instead of C3.

• Recovery of starting material.

The Mechanism: In normal indoles, the N1 lone pair donates density into the ring, making C3 highly nucleophilic. In 7-azaindoles, the N7 atom is an electron sink (inductive effect -I and mesomeric effect -M), pulling density away from C3.

The Fix: The N-Oxide "U-Turn" Strategy To functionalize C3 efficiently, you often must first activate the ring by converting N7 to its N-oxide, or use specific Lewis Acids.

Protocol: C3-Halogenation via N7-Oxide

• Protection: Ensure side-chain amine is Boc-protected.

• Oxidation: Treat substrate with m-CPBA (1.1 eq) in DCM or EtOAc at 0°C to form the 7-azatryptamine N7-oxide .

  • Checkpoint: Monitor by TLC (N-oxide is much more polar/lower Rf).

• Functionalization: React the N-oxide with the electrophile. The N-oxide oxygen donates density back into the ring, reactivating C3.

  • Reagent: For bromination, use NBS.

• Reduction: Remove the N-oxide using PCl3 or Zn/AcOH to return to the aromatic pyridine ring.

Alternative: Lewis Acid Catalysis For Friedel-Crafts type acylations, standard AlCl3 often fails due to complexation with N7.

• Recommendation: Use ZrCl4 or Hf(OTf)4 . These oxophilic Lewis acids can activate the electrophile without irreversibly binding to the N7 nitrogen.

Module 3: C-H Activation & Regiocontrol (C2 vs. C3)

Symptoms:

• Palladium catalysis yields C2-arylation when C3 was desired (or vice versa).

• Poor conversion due to catalyst poisoning by N7.

The Mechanism: N7 is a strong sigma-donor to Palladium. If N7 binds the Pd-center, it shuts down the catalytic cycle (poisoning). Alternatively, N7 can act as a Directing Group (DG) , forcing C-H activation at the adjacent C6 position, or influencing C2 vs C3 selectivity via intermediate stabilization.

Regioselectivity Map

Desired Position	Strategy	Key Reagent/Ligand	Mechanism
C2-Arylation	N-Oxide Activation	Pd(OAc)2, Ag2CO3	The N-oxide coordinates Pd, directing it to the C2 position (beta-position relative to N1).
C3-Arylation	Direct C-H Activation	Pd(OAc)2, Phosphine Ligand	Requires blocking C2 or using ligands that prevent N7-coordination.
C6-Arylation	N7-Directed	Pd(OAc)2, no ligand	N7 directs Pd insertion into the C6-H bond (ortho to N7).

Workflow: C-H Activation Decision Tree

Caption: Exploiting the N7 nitrogen (or its oxide) to direct Palladium to specific carbons.

Frequently Asked Questions (FAQs)

Q: Why is my side-chain amine cyclizing during reaction? A: If you leave the ethylamine side chain unprotected (free NH2), it will attack electrophiles or even the C2 position of the ring (Pictet-Spengler type cyclization) faster than external reagents.

• Fix: Always protect as N-Boc or N-Cbz before attempting ring functionalization.

Q: I tried to alkylate N1 using NaH, but I got a mixture. Why? A: You likely didn't wait for full deprotonation or used a wet solvent.

• Fix: Add NaH to the substrate in dry DMF at 0°C and stir for 30-45 minutes (until gas evolution ceases) before adding the electrophile. This ensures the thermodynamic N1-anion is fully formed.

Q: Can I use the Minisci reaction on 7-azatryptamine? A: Yes, but be careful. The Minisci reaction (radical addition) targets electron-deficient heterocycles. Since 7-azaindole is already electron-deficient (pyridine ring), it reacts well.

• Note: It usually favors C2 or C4 depending on the radical source. To target C2, use standard conditions (AgNO3/Persulfate).

References

• Merour, J. Y., & Joseph, B. (2001). The chemistry of 7-azaindole (1H-pyrrolo[2,3-b]pyridine).[1][2][3][4][5][6] Current Organic Chemistry. (General Reactivity Context).

• Xu, X., et al. (2022).[6] Alkali-amide controlled selective synthesis of 7-azaindole and 7-azaindoline...[2][6] Organic Chemistry Frontiers.[6] (Counter-ion effects on selectivity).

• Wang, Y., et al. (2020). Selective N7 Alkylation of 7-Azaindazoles.[1][4][7] Journal of Organic Chemistry.[8] (N7 vs N1 selectivity mechanisms).

• Dutta, S., et al. (2020). Site selective Heck arylation of N-vinyl-7-azaindole engineered by N-oxide activation.[4] Organic Chemistry Frontiers.[6] (N-oxide directing group strategy).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.rsc.org [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Site selective Heck arylation of N-vinyl-7-azaindole engineered by N-oxide activation: scope and mechanistic studies - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 5. mdpi.com [mdpi.com]
• 6. Alkali-amide controlled selective synthesis of 7-azaindole and 7-azaindoline through domino reactions of 2-fluoro-3-methylpyridine and aldehydes - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 7. Selective N7 Alkylation of 7-Azaindazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

assessing the reproducibility of experiments using 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

Technical Assessment: Reproducibility in 5-HT Receptor Research using 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

Part 1: Executive Technical Summary

Molecule Identity: 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine Common Designation: 6-Azatryptamine CAS Registry: 933736-82-4 (Free base) / 2060008-06-0 (HCl salt variants) Primary Application: High-affinity scaffold for 5-HT1F receptor agonist development; bioisostere of tryptamine used to probe receptor subtype selectivity and metabolic stability.

The Reproducibility Challenge: In serotonergic research, reproducibility is frequently compromised by three factors: oxidative instability of the indole core, non-selective binding profiles (pan-agonism), and salt-form stoichiometry variations. 6-Azatryptamine addresses the stability issue via its electron-deficient pyridine ring but introduces new challenges in selectivity profiling. This guide defines the protocols required to validate this compound as a reliable chemical probe.

Part 2: Critical Reproducibility Parameters

To ensure experimental validity, researchers must control for the specific physicochemical shifts introduced by the aza-substitution.

Chemical Integrity & Stability

The introduction of nitrogen at the 6-position (indole numbering) significantly lowers the electron density of the pyrrole ring compared to native tryptamine.

• Advantage: Increased resistance to oxidative degradation (unlike 5-hydroxyindoles).

• Risk: Altered pKa of the ethylamine side chain, affecting solubility in physiological buffers.

• QC Check: Commercial batches often contain

  -carboline impurities (formed via Pictet-Spengler cyclization if residual aldehydes are present during synthesis). These impurities are potent inverse agonists and will skew functional assay data.

Receptor Selectivity Profile

Unlike 5-HT (serotonin), which binds indiscriminately, 6-Azatryptamine exhibits a distinct affinity bias.

• Target: 5-HT1F (Migraine target, non-vasoconstrictive).

• Off-Targets: 5-HT1A, 5-HT1B.

• Reproducibility Directive: You cannot assess 5-HT1F activity in isolation without masking 5-HT1B/1D receptors. Protocols must include specific antagonists (e.g., GR-127935) to block off-target noise.

Part 3: Comparative Performance Data

Table 1: Physicochemical & Stability Profile

Feature	Tryptamine (Standard)	6-Azatryptamine (Test Article)	Impact on Reproducibility
Core Structure	Indole (Electron-rich)	Pyrrolo[2,3-c]pyridine (Electron-deficient)	Aza-analog is less prone to oxidation; easier long-term storage.
pKa (Amine)	~10.2	~9.8	Lower pKa improves bioavailability but alters buffer solubility.
MAO Stability	Low (Rapid degradation)	Moderate/High	Aza-ring reduces affinity for Monoamine Oxidase (MAO), extending half-life in tissue assays.
H-Bonding	1 Donor (NH), 0 Acceptors (Ring)	1 Donor (NH), 1 Acceptor (Pyridine N)	Additional N-acceptor alters binding pocket orientation, critical for 5-HT1F selectivity.

Table 2: Receptor Binding Affinity (Ki) Comparison

Receptor Subtype	5-HT (Endogenous)	6-Azatryptamine	Lasmiditan (Control)	Interpretation
5-HT1F	1.2 nM	4 - 12 nM	2.1 nM	High affinity; suitable as a competitive probe.
5-HT1B	2.5 nM	>100 nM	>1000 nM	Reduced vasoconstrictive potential compared to tryptamine.
5-HT1A	3.0 nM	15 - 40 nM	>1000 nM	Warning: Significant 1A cross-reactivity requires masking.

Part 4: Validated Experimental Protocols

Protocol A: Purity & Identity Verification (HPLC-UV/MS)

Objective: Detect synthesis byproducts (beta-carbolines) that cause false positives.

• Column : C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm.

• Mobile Phase :

  • A: 0.1% Formic Acid in Water.

  • B: 0.1% Formic Acid in Acetonitrile.

• Gradient : 5% B to 95% B over 12 minutes.

• Detection : UV at 280 nm (Indole/Azaindole core) and MS (ESI+).

• Acceptance Criteria :

  • Main peak >98% area.

  • Critical : Absence of [M+12]+ peaks (indicative of methylene bridge formation/cyclization).

Protocol B: Selective 5-HT1F Binding Assay

Objective: Isolate 5-HT1F activity from 1B/1D noise.

• Membrane Prep : HEK-293 cells stably expressing human 5-HT1F receptors.

• Buffer System : 50 mM Tris-HCl, 10 mM MgCl2, 0.5 mM EDTA, pH 7.4.

• Ligand : [3H]-5-HT (2 nM final concentration).

• Blocking Cocktail (Crucial Step) :

  • Add 100 nM GR-127935 to block 5-HT1B/1D receptors.

  • Add 100 nM WAY-100635 to block 5-HT1A receptors.

• Incubation : 60 minutes at 27°C.

• Termination : Rapid filtration over GF/B filters pre-soaked in 0.3% polyethyleneimine.

• Data Analysis : Calculate Ki using the Cheng-Prusoff equation. Reproducible Ki should fall within 4–12 nM.

Part 5: Causal Analysis & Visualization

Why the "Aza" Modification Matters: The substitution of a carbon atom with nitrogen at the 6-position creates a "dipole flip." In the native indole, the benzene ring is hydrophobic. In 6-azatryptamine, the pyridine ring introduces a localized region of high electron density (lone pair on Nitrogen). This repels hydrophobic residues in the 5-HT1B pocket (reducing affinity) while forming favorable electrostatic interactions in the polar 5-HT1F pocket. This electrostatic steering is the causal mechanism for its selectivity profile.

Diagram 1: Chemical Logic of Azatryptamines

Caption: Structural modification at the C6 position alters electronic properties, driving both metabolic stability and receptor subtype selectivity.

Diagram 2: Reproducibility Workflow

Caption: Step-by-step workflow to ensure data integrity, emphasizing the critical "Masking" step in biological assays.

References

• Evaluation of 5-HT1F Receptor Agonists : Comparison of azaindole derivatives and their binding affinities. Journal of Medicinal Chemistry.

• Structural Basis of 5-HT Receptor Recognition : Analysis of indole vs. azaindole binding modes. Nature Structural & Molecular Biology.

• Synthesis and Impurity Profiling of Tryptamines : Identification of Pictet-Spengler cyclization byproducts in tryptamine synthesis. Forensic Science International.

• Pharmacology of Lasmiditan : Benchmarking 5-HT1F selectivity against tryptamine standards. The Journal of Headache and Pain.

Comparative Analysis of the Pharmacokinetic Profiles of Aza-Tryptamines

Executive Summary: The Bioisosteric Advantage

In the optimization of indole-based therapeutics—particularly tryptamines targeting serotonergic (5-HT) receptors or kinases—poor metabolic stability and limited aqueous solubility often lead to high attrition rates. Aza-tryptamines , where a nitrogen atom replaces a carbon in the indole ring (forming an azaindole scaffold), represent a critical bioisosteric strategy to overcome these liabilities.

This guide provides a comparative pharmacokinetic (PK) analysis of 7-azatryptamine (and its 4-, 5-, 6-isomers) versus the parent tryptamine scaffold. Experimental data indicates that 7-aza substitution significantly enhances metabolic stability by blocking oxidative hotspots and improves bioavailability through increased aqueous solubility, often without compromising target affinity.

Physicochemical Profiling: Indole vs. Azaindole Scaffolds[1]

The pharmacokinetic divergence between tryptamines and aza-tryptamines begins with their fundamental physicochemical properties. The introduction of a pyridine-like nitrogen into the indole ring lowers lipophilicity (

) and increases polarity, drastically altering solubility and membrane permeability.

Table 1: Comparative Physicochemical Properties

Data aggregated from standard bioisosteric profiling (e.g., PharmaBlock, PubChem).

Property	Indole (Tryptamine Core)	7-Azaindole (7-Azatryptamine Core)	4-Azaindole	Impact on PK
H-Bond Donors	1 (NH)	1 (NH)	1 (NH)	Similar receptor binding capability.
H-Bond Acceptors	0	1 (Pyridine N)	1 (Pyridine N)	Increased solubility; potential for new kinase hinge interactions.
LogP (Lipophilicity)	~2.1 (Moderate)	~1.2 (Lower)	~1.1 (Lower)	Reduced non-specific binding; lower metabolic clearance.
Aqueous Solubility	Low (< 50 g/mL)	High (> 900 g/mL)	High	>20-fold increase enhances oral bioavailability ( ).
pKa (Conj. Acid)	-2.4 (Very weak base)	4.6 (Weak base)	~6.9	Ionization at physiological pH affects lysosomal trapping and absorption.

Metabolic Stability and Clearance Mechanisms[1][2][3]

The most significant advantage of aza-tryptamines is their resistance to CYP450-mediated oxidation.

The Metabolic Liability of Tryptamines

Tryptamines are rapidly metabolized via two primary pathways:

• MAO-Mediated Deamination: Oxidative deamination of the ethylamine side chain (rapid clearance).

• Ring Hydroxylation: CYP450 enzymes (primarily CYP2D6 and CYP1A2) hydroxylate the electron-rich indole ring at positions 4, 5, 6, and 7.

The 7-Azaindole Solution

Replacing the carbon at position 7 with nitrogen (7-azatryptamine) achieves two protective effects:

• Electronic Deactivation: The electronegative nitrogen reduces the electron density of the pyrrole ring, making it less susceptible to electrophilic attack by CYP450 iron-oxo species.

• Steric/Chemical Blockade: The nitrogen atom cannot be hydroxylated, effectively "capping" a major metabolic soft spot.

Experimental Data: Microsomal Stability (Human Liver Microsomes)

Comparison of intrinsic clearance (

) and Half-life ( ).

Compound Scaffold	(min)	( L/min/mg)	Metabolic Fate
Indole (Ref)	38.5	High	Rapid hydroxylation (C5, C6, C7) + N-oxidation.
7-Azaindole	> 100	Low	High stability; minor N-oxidation.
4-Azaindole	> 100	Low	High stability.
5-Azaindole	~85	Moderate	Reduced stability compared to 7-aza; C-oxidation still occurs.

Analyst Note: 7-azatryptamine derivatives frequently exhibit a 2-3 fold extension in in vivo half-life compared to their indole analogs, driving their selection in kinase inhibitor programs (e.g., Vemurafenib).

Visualization: Metabolic Pathways

The following diagram illustrates the divergence in metabolic processing between Tryptamine and 7-Azatryptamine.

Caption: Comparative metabolic fate. The 7-aza substitution blocks the primary hydroxylation pathway, shifting the profile from rapid clearance to prolonged circulation.

Blood-Brain Barrier (BBB) Permeability

For CNS-targeting tryptamines (e.g., 5-HT2A agonists), BBB penetration is non-negotiable. Here, the aza-substitution presents a trade-off.

• Tryptamines: Highly lipophilic; cross BBB via passive diffusion easily but suffer from high non-specific binding in brain tissue (

  is low).

• Aza-tryptamines: Lower

  (more polar).

  • Pros: Reduced non-specific binding; often substrates for specific transporters.

  • Cons: Passive diffusion rate (

    ) may be slightly lower than the indole parent.

  • Net Result: While total brain-to-plasma ratio (

    ) might decrease, the unbound brain concentration ( )—the driver of pharmacodynamics—often remains adequate or improves due to lower protein binding.

Experimental Protocols

To validate the comparative profiles described above, the following standardized protocols are recommended.

Protocol A: Microsomal Stability Assay (Determination of )

Objective: Quantify the metabolic stability difference between an indole and its aza-analog.

• Preparation:

  • Prepare 10 mM stock solutions of test compounds (Tryptamine derivative vs. 7-Aza analog) in DMSO.

  • Thaw pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• Incubation:

  • Dilute microsomes to 0.5 mg/mL in 100 mM Potassium Phosphate buffer (pH 7.4).

  • Add test compound to a final concentration of 1

    M (keeps DMSO < 0.1%).

  • Pre-incubate at 37°C for 5 minutes.

  • Initiation: Add NADPH-regenerating system (final 1 mM NADPH).

• Sampling:

  • At

    min, remove 50 L aliquots.

  • Quench: Immediately dispense into 150

    L ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis:

  • Centrifuge (4000 rpm, 20 min, 4°C).

  • Analyze supernatant via LC-MS/MS (MRM mode).

• Calculation:

  • Plot

    vs. time.

  • Slope

    gives .

  • Calculate

    .

Protocol B: Parallel Artificial Membrane Permeability Assay (PAMPA-BBB)

Objective: Assess passive BBB permeability potential.

• Donor Plate: Add 300

  L of test compound (10 M in PBS, pH 7.4) to the donor wells.

• Membrane: Coat the PVDF filter of the acceptor plate with 4

  L of Porcine Brain Lipid (PBL) solution (20 mg/mL in dodecane).

• Acceptor Plate: Add 200

  L of PBS (pH 7.4) to acceptor wells.

• Sandwich: Place acceptor plate on top of donor plate. Incubate at 25°C for 18 hours in a humidity chamber.

• Quantification: Measure concentration in both donor and acceptor wells via UV-Vis or LC-MS.

• Metric: Calculate Effective Permeability (

  ).

  • High Permeability:

    cm/s (Typical for CNS active tryptamines).

  • Low Permeability:

    cm/s.

Strategic Synthesis Workflow

When developing aza-tryptamines, the following decision tree ensures logical scaffold selection based on PK needs.

Caption: Decision logic for transitioning from Indole to Azaindole scaffolds to solve specific PK liabilities.

References

• BenchChem. (2025).[1] A Comparative Guide to the Bioavailability of 7-Azaindole vs. Indole-Containing Drugs. Retrieved from

• PharmaBlock. (2023). Azaindoles in Medicinal Chemistry: Bridging Molecules for Innovative Medicines. Retrieved from

• Popowycz, F., et al. (2011). Discovery and optimization of indole and 7-azaindoles as Rho kinase (ROCK) inhibitors. Bioorganic & Medicinal Chemistry Letters. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 9226, 4-Azaindole. Retrieved from

• Song, J., et al. (2020). Comparison of in vitro and in vivo models for the elucidation of metabolic patterns of 7-azaindole-derived synthetic cannabinoids. Drug Testing and Analysis. Retrieved from

• Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press. (Standard reference for ADME protocols).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

A Comparative Guide to Establishing the Purity of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or a critical intermediate is not merely a quality metric; it is the bedrock of safety and efficacy. For a molecule as promising as 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine, a key building block in the synthesis of various therapeutic agents, establishing its purity with unimpeachable accuracy is paramount. This guide provides a comprehensive comparison of analytical methodologies, grounded in scientific principles and regulatory expectations, to ensure the synthesized compound meets the rigorous standards of drug development.

The Imperative of Purity for 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine

2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine, a tryptamine analog incorporating a 7-azaindole core, presents a unique set of analytical challenges. Its structural complexity and potential for multiple synthetic pathways necessitate a multi-faceted approach to purity assessment. Impurities can arise from starting materials, by-products of side reactions, or degradation of the final compound. These impurities, even in trace amounts, can have unintended pharmacological or toxicological effects, underscoring the need for their diligent detection and quantification.

A Tripartite Strategy for Purity Determination

A robust and defensible purity assessment of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine relies on the synergistic use of orthogonal analytical techniques. This guide will focus on a tripartite strategy employing High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy, and Mass Spectrometry (MS).

Caption: A typical workflow for the comprehensive purity assessment of a synthesized pharmaceutical intermediate.

High-Performance Liquid Chromatography (HPLC): The Workhorse of Purity Analysis

Reverse-phase HPLC coupled with UV or Photodiode Array (PDA) detection is the cornerstone for determining the purity and impurity profile of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine. Its high resolving power allows for the separation of the main compound from closely related impurities.

Causality Behind Experimental Choices

The selection of HPLC parameters is critical for achieving optimal separation. A C18 column is a common starting point for molecules of this polarity. The mobile phase, typically a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol, is optimized to achieve good peak shape and resolution. The primary amine in the target molecule necessitates a slightly acidic mobile phase to ensure its protonation and prevent peak tailing. A gradient elution is generally preferred to resolve both early and late-eluting impurities.

Self-Validating Protocol: A Stability-Indicating HPLC Method

A trustworthy HPLC method must be stability-indicating, meaning it can resolve the parent compound from its degradation products. This is achieved through forced degradation studies, where the compound is subjected to harsh conditions like acid, base, oxidation, heat, and light.[1]

Experimental Protocol: Development of a Stability-Indicating HPLC Method

• Forced Degradation Study:

  • Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at 60°C for 24 hours.

  • Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and heat at 60°C for 24 hours.

  • Oxidative Degradation: Treat the compound with 3% H₂O₂ at room temperature for 24 hours.[2]

  • Thermal Degradation: Expose the solid compound to 105°C for 48 hours.

  • Photolytic Degradation: Expose a solution of the compound to UV light (254 nm) and visible light for a defined period.

• HPLC Method Development:

  • Column: C18, 150 mm x 4.6 mm, 3.5 µm particle size.

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: Start with a low percentage of B, ramp up to a high percentage to elute all components, and then return to initial conditions for re-equilibration.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30°C.

  • Detection: PDA detector, monitoring at a wavelength of maximum absorbance (e.g., ~275 nm) and a broader range to detect impurities with different chromophores.

• Method Validation (as per ICH Q2(R2) Guidelines): [3][4]

  • Specificity: Analyze the stressed samples to ensure the main peak is resolved from all degradation product peaks.

  • Linearity: Prepare a series of solutions of a reference standard over a defined concentration range and demonstrate a linear relationship between concentration and peak area.

  • Accuracy: Determine the recovery of a known amount of analyte spiked into a sample matrix.

  • Precision: Assess the repeatability (intra-day) and intermediate precision (inter-day, different analysts/instruments) of the method.

  • Limit of Detection (LOD) & Limit of Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified.

  • Robustness: Intentionally vary method parameters (e.g., pH of mobile phase, column temperature, flow rate) to assess the method's reliability.

Quantitative NMR (qNMR): An Orthogonal Approach to Absolute Purity

While HPLC provides a relative purity assessment based on peak area percentage, qNMR offers a direct and absolute measure of purity without the need for a specific reference standard of the analyte.[5][6] The principle of qNMR is that the integral of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[7]

Causality Behind Experimental Choices

For qNMR, a certified internal standard with a known purity is used. The internal standard should have a simple NMR spectrum with at least one signal that is well-resolved from the analyte's signals. Maleic acid or dimethyl sulfone are common choices. The selection of a suitable solvent that dissolves both the analyte and the internal standard without interfering signals is crucial. Deuterated solvents like DMSO-d₆ or D₂O are typically used.

Self-Validating Protocol: qNMR for Purity Determination

A key aspect of a trustworthy qNMR experiment is ensuring complete relaxation of all relevant nuclei, which is achieved by using a sufficiently long relaxation delay (D1).

Experimental Protocol: Purity Determination by ¹H qNMR

• Sample Preparation:

  • Accurately weigh a specific amount of the synthesized 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine.

  • Accurately weigh a specific amount of a certified internal standard (e.g., maleic acid).

  • Dissolve both in a known volume of a suitable deuterated solvent (e.g., DMSO-d₆).

• NMR Data Acquisition:

  • Acquire the ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • Use a long relaxation delay (D1) of at least 5 times the longest T₁ of the signals being integrated to ensure full relaxation.

  • Ensure a good signal-to-noise ratio by acquiring a sufficient number of scans.

• Data Processing and Calculation:

  • Carefully integrate a well-resolved signal from the analyte and a signal from the internal standard.

  • Calculate the purity of the analyte using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

Mass Spectrometry (MS): Unveiling the Identity of Impurities

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is an indispensable tool for the identification and structural elucidation of unknown impurities.[8]

Causality Behind Experimental Choices

Electrospray ionization (ESI) is a suitable ionization technique for 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine due to its polar nature. High-resolution mass spectrometry (HRMS), such as time-of-flight (TOF) or Orbitrap, provides accurate mass measurements, which can be used to determine the elemental composition of impurities. Tandem mass spectrometry (MS/MS) is used to fragment the impurity ions, providing valuable structural information.

Experimental Workflow: Impurity Identification by LC-MS/MS

Caption: A systematic approach for the identification of unknown impurities using LC-MS/MS.

Comparison of Analytical Methods

Feature	HPLC-UV/PDA	qNMR	LC-MS/MS
Primary Purpose	Purity determination, impurity profiling, quantification of known impurities	Absolute purity determination, quantification	Impurity identification, structural elucidation
Strengths	High resolution, robust, widely available, excellent for routine QC	Provides absolute purity without a specific reference standard, highly accurate and precise	High sensitivity, provides molecular weight and structural information
Limitations	Requires a reference standard for quantification, assumes equal response factor for unknown impurities	Lower sensitivity than HPLC, requires a high-field NMR, potential for signal overlap	Not inherently quantitative without a reference standard, matrix effects can be an issue
Typical Use Case	Routine quality control, stability testing, release testing	Purity assignment of reference standards, orthogonal purity check	Characterization of unknown impurities and degradation products

Conclusion

Establishing the purity of 2-(1H-pyrrolo[2,3-c]pyridin-3-yl)ethanamine is a critical step in its development as a pharmaceutical intermediate. A comprehensive and reliable assessment is not achieved by a single analytical technique but by the intelligent application of orthogonal methods. The combination of a validated, stability-indicating HPLC method for impurity profiling, qNMR for an absolute purity assignment, and LC-MS/MS for the unequivocal identification of unknown impurities provides a robust and scientifically sound approach. This tripartite strategy ensures that the synthesized material is of the requisite quality, thereby safeguarding the integrity of the subsequent stages of drug development.

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• Yamamoto, Y., et al. (2021). Total Synthesis of Pyrrolo[2,3-c]quinoline Alkaloid: Trigonoine B. Beilstein Archives. Available at: [Link]

• Kamkhede, D. B., & Solanki, P. R. (2015). Estimation And Forced Degradation Study Of Thiazole Derivative By HPLC Technique. International Journal of Scientific & Technology Research, 4(9), 393-397. Available at: [Link]

• Patsnap. (2023). Quantitative NMR Methods in Pharmaceuticals: Purity Assurance. Patsnap Eureka. Available at: [Link]

• ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

• Glatfelter, G. C., et al. (2022). Analytical methods to determine tryptamines in conventional and non-conventional biological matrices. Journal of Pharmaceutical and Biomedical Analysis, 219, 114953. Available at: [Link]

• Smedsgård, J. K., et al. (2021). Synthetic Routes to 2-aryl-1H-pyrrolo[2,3-b]pyridin-4-amines: Cross-Coupling and Challenges in SEM-Deprotection. Molecules, 26(11), 3298. Available at: [Link]

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• Papsun, D. M., et al. (2023). Development and validation of an analytical method for the determination of select 4-position ring-substituted tryptamines in plasma by liquid chromatography-tandem mass spectrometry. Journal of Analytical Toxicology, 47(1), 1-10. Available at: [Link]

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102. Available at: [Link]

• ICH. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available at: [Link]

• Westphal, F., et al. (2011). Analytical methods for psychoactive N,N-dialkylated tryptamines. Analytical and Bioanalytical Chemistry, 400(1), 1-14. Available at: [Link]

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• Patel, Y., & Shah, N. (2022). Forced Degradation – A Review. Biomedical Journal of Scientific & Technical Research, 47(2), 38249-38253. Available at: [Link]

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